Methyl 4-chloro-3-ethylbenzoate

Core Science & Biosynthesis

Methyl 4-chloro-3-ethylbenzoate: Comprehensive Technical Guide on Structure, Properties, and Synthesis

Executive Summary

Methyl 4-chloro-3-ethylbenzoate (CAS: 1345037-42-4) is a highly specialized aromatic ester utilized primarily as a versatile building block in organic synthesis and pharmaceutical development. The presence of orthogonal reactive sites—an ester group, an ethyl moiety, and a halogen (chlorine)—makes it an invaluable intermediate for designing complex active pharmaceutical ingredients (APIs). This whitepaper provides an in-depth analysis of its structural characteristics, physicochemical properties, and validated synthesis protocols, designed for researchers and drug development professionals.

Chemical Identity & Structural Elucidation

The molecular architecture of Methyl 4-chloro-3-ethylbenzoate features a benzene ring substituted with a methyl ester at position 1, an ethyl group at position 3, and a chlorine atom at position 4. This specific substitution pattern heavily influences its steric profile and electronic distribution, dictating its reactivity in downstream cross-coupling or substitution reactions.

Table 1: Chemical Identity & Nomenclature

Property	Value
IUPAC Name	Methyl 4-chloro-3-ethylbenzoate
CAS Registry Number	1345037-42-4 [1]
Molecular Formula	C₁₀H₁₁ClO₂
Molecular Weight	198.65 g/mol
Canonical SMILES	CCC1=C(Cl)C=CC(=C1)C(=O)OC
Substructure Class	Halogenated Benzoate Ester

Physical and Chemical Properties

Understanding the physicochemical properties of Methyl 4-chloro-3-ethylbenzoate is critical for optimizing reaction conditions, particularly regarding solvent selection and purification strategies. Because empirical data for highly specific intermediates can be sparse, standard computational models (e.g., XLogP3) are utilized to predict its behavior based on its parent compound, 4-chloro-3-ethylbenzoic acid[2].

Table 2: Physicochemical Properties (Computed & Predicted)

Property	Value	Causality / Implication in Workflow
Topological Polar Surface Area (TPSA)	26.3 Ų	Low TPSA indicates high lipophilicity, making the compound highly soluble in organic solvents (DCM, EtOAc) and insoluble in water.
Predicted Density	~1.15 - 1.18 g/cm³	Slightly denser than water due to the chlorine atom; crucial for identifying the organic layer during liquid-liquid extraction.
Predicted Boiling Point	~265 - 275 °C	High boiling point necessitates vacuum distillation if thermal purification is required over chromatography.
LogP (Predicted)	~3.2	Strongly hydrophobic. Liquid-liquid extraction with an aqueous wash is highly effective for removing polar impurities.
Hydrogen Bond Donors / Acceptors	0 / 2	Inability to donate hydrogen bonds lowers its melting point compared to its parent carboxylic acid, typically rendering it a liquid or low-melting solid at room temperature.

Synthesis Methodology & Mechanistic Pathways

The most robust and scalable method for synthesizing Methyl 4-chloro-3-ethylbenzoate is the Fischer Esterification of 4-chloro-3-ethylbenzoic acid (CAS: 42044-90-6).

Mechanistic Causality

The reaction relies on the acid-catalyzed nucleophilic acyl substitution mechanism. Catalytic sulfuric acid protonates the carbonyl oxygen of the benzoic acid, significantly increasing the electrophilicity of the carbonyl carbon. This allows the weakly nucleophilic methanol to attack. Because Fischer esterification is an equilibrium process, methanol is used in vast excess (as the solvent) to drive the equilibrium toward the ester product via Le Chatelier’s principle.

Self-Validating Experimental Protocol

Note: This protocol incorporates built-in validation steps to ensure high-fidelity execution.

• Reaction Setup:

  • Suspend 1.0 equivalent of 4-chloro-3-ethylbenzoic acid in 10 volumes (v/w) of anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

  • Validation: The starting material will likely remain partially insoluble at room temperature.

• Catalyst Addition:

  • Cool the flask to 0°C using an ice bath. Add 0.1 equivalents of concentrated sulfuric acid (H₂SO₄) dropwise.

  • Causality: The dropwise addition prevents localized exothermic spikes that could lead to etherification side-reactions (e.g., dimethyl ether formation).

• Reflux & Monitoring:

  • Heat the mixture to reflux (approx. 65°C) for 12 hours.

  • Validation: Monitor reaction progression via TLC (Hexanes:EtOAc 8:2). The starting material (acid) will remain near the baseline, while the product (ester) will migrate significantly higher (Rf ~0.6) due to the loss of hydrogen-bonding capability.

• Quenching & Workup:

  • Concentrate the mixture in vacuo to remove excess methanol.

  • Dissolve the crude residue in Ethyl Acetate (EtOAc) and wash with saturated aqueous Sodium Bicarbonate (NaHCO₃) until the aqueous layer reaches pH 8.

  • Causality: NaHCO₃ deprotonates any unreacted starting acid and neutralizes the H₂SO₄ catalyst, partitioning them entirely into the aqueous phase while the target ester remains in the organic phase.

• Purification:

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel flash chromatography if the purity is <95% by GC-MS.

Figure 1: Step-by-step synthesis workflow for Methyl 4-chloro-3-ethylbenzoate via esterification.

Analytical Characterization Standards

To guarantee scientific integrity, the synthesized Methyl 4-chloro-3-ethylbenzoate must be validated against the following spectral benchmarks:

• ¹H NMR (400 MHz, CDCl₃):

  • δ 1.25 (t, 3H): Methyl protons of the ethyl group.

  • δ 2.75 (q, 2H): Methylene protons of the ethyl group.

  • δ 3.90 (s, 3H): Methoxy protons of the ester group.

  • δ 7.40 - 7.95 (m, 3H): Aromatic protons. The specific splitting pattern (ortho/meta coupling) will confirm the 1,3,4-substitution pattern.

• GC-MS: The mass spectrum must display a molecular ion peak at m/z 198 . Crucially, due to the natural isotopic abundance of Chlorine (³⁵Cl and ³⁷Cl), a secondary M+2 peak at m/z 200 must be present in an approximate 3:1 ratio, validating the presence of the halogen [3].

Applications in Pharmaceutical Development

In drug discovery, Methyl 4-chloro-3-ethylbenzoate serves as a highly modular pharmacophore base. The methyl ester acts as a robust protecting group for the carboxylic acid, allowing chemists to perform harsh transformations on other parts of the molecule.

Most notably, the aryl chloride position can be leveraged for Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions . While aryl chlorides are traditionally less reactive than bromides or iodides, modern palladium catalysts (e.g., Pd₂(dba)₃ with XPhos or BrettPhos ligands) can readily activate the C-Cl bond. This allows for the strategic installation of complex biaryl systems or amine functional groups, which are ubiquitous motifs in modern kinase inhibitors and CNS-active therapeutics.

References

• NextSDS. "Methyl 4-chloro-3-ethylbenzoate — Chemical Substance Information". Retrieved from: [Link]

Thermodynamic Profiling of Methyl 4-chloro-3-ethylbenzoate in Organic Solvents: A Methodological Guide

Target Audience: Formulation Scientists, Process Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The rational design of crystallization processes and liquid formulations for active pharmaceutical ingredients (APIs) relies heavily on rigorous thermodynamic data. Methyl 4-chloro-3-ethylbenzoate (CAS: 1345037-42-4) is a highly specific, sterically hindered halogenated building block utilized in advanced organic synthesis. Because of its complex substitution pattern—a strongly electron-withdrawing chloro group adjacent to an electron-donating ethyl group on a benzoate scaffold—its solvation thermodynamics deviate significantly from ideal mixing behavior.

This whitepaper provides an in-depth framework for determining, validating, and modeling the thermodynamic properties (solubility, Gibbs free energy, enthalpy, and entropy of dissolution) of Methyl 4-chloro-3-ethylbenzoate across various organic solvents.

Mechanistic Insights: Solute-Solvent Interactions

To predict and understand the solubility profile of Methyl 4-chloro-3-ethylbenzoate, one must deconstruct its molecular topology. The molecule presents three distinct interaction sites:

• The Ester Moiety (Hydrogen Bond Acceptor): Capable of forming strong dipole-dipole interactions and accepting hydrogen bonds from protic solvents (e.g., alcohols).

• The Chloro Substituent (Polarizability & Halogen Bonding): Induces a strong local dipole and offers potential for halogen bonding, which heavily influences local solvent composition.

• The Ethyl Group & Aromatic Ring (Hydrophobic/Steric Bulk): Drives non-polar dispersion forces and dictates the entropic penalty of cavity formation in the solvent network.

Because of these competing forces, purely predictive models (like UNIFAC) often fail. Instead, semi-empirical and local-composition activity coefficient models—such as those validated in the [1] for similar substituted aromatics—must be employed.

Experimental Methodology: The Self-Validating Isothermal Saturation Protocol

To ensure absolute trustworthiness in thermodynamic calculations, the experimental design must be self-validating. Relying solely on gravimetric analysis is a critical error in process chemistry, as it cannot differentiate between the target solute, co-precipitated impurities, or strongly bound solvent solvates.

The following step-by-step protocol establishes a closed-loop validation system.

Step-by-Step Workflow

Step 1: Solvent Preparation & Desiccation

• Action: Dry all organic solvents (Methanol, Ethanol, Ethyl Acetate, Toluene) over 3Å or 4Å activated molecular sieves for 48 hours prior to use.

• Causality: Trace water acts as an anti-solvent for hydrophobic esters. Even 0.1% water contamination can exponentially skew the activity coefficient, leading to artificially depressed solubility readings.

Step 2: Isothermal Equilibration

• Action: Add an excess of Methyl 4-chloro-3-ethylbenzoate to 20 mL of the desiccated solvent in a jacketed glass vessel. Seal tightly to prevent solvent evaporation.

• Action: Circulate thermostatic fluid to maintain the target temperature ( T±0.05 K). Stir at 400 rpm for 48 hours.

• Causality: 48 hours is required to overcome the activation energy barrier of dissolution for highly crystalline halogenated aromatics. The strict ±0.05 K tolerance prevents supersaturation/precipitation hysteresis cycles.

Step 3: Phase Separation (Settling)

• Action: Cease stirring and allow the suspension to settle isothermally for 24 hours.

• Causality: Centrifugation often introduces kinetic energy (heat), altering the equilibrium. Static settling ensures micro-crystals precipitate out of the supernatant naturally.

Step 4: Sampling and Filtration

• Action: Extract 5 mL of the supernatant using a syringe equipped with a 0.22 µm PTFE filter. Crucial: The syringe and filter must be pre-warmed to the exact equilibration temperature.

• Causality: If the filter is at room temperature while sampling a 318.15 K solution, the sudden temperature drop will cause instantaneous micro-crystallization within the filter pores, stripping solute from the sample and artificially lowering the measured solubility.

Step 5: Orthogonal Quantification (Self-Validation)

• Primary (Gravimetric): Dispense 4 mL into a pre-weighed glass vial. Evaporate the solvent under vacuum at 313.15 K until a constant mass is achieved.

• Secondary (HPLC-UV): Dilute the remaining 1 mL aliquot with mobile phase and analyze via HPLC-UV at 254 nm.

• Causality: The gravimetric mass must mathematically reconcile with the HPLC peak area concentration. If the gravimetric mass is higher, it indicates solvent entrapment (solvate formation) or degradation, invalidating the data point.

Workflow Visualization

Fig 1: Self-validating isothermal saturation workflow for thermodynamic solubility profiling.

Thermodynamic Modeling Framework

Once the mole fraction solubility ( x1​ ) is empirically determined, the data must be mathematically correlated to extract thermodynamic parameters. For complex benzoate esters, as detailed in the [2], two models are paramount:

The Modified Apelblat Equation

The modified Apelblat model is a semi-empirical equation that relates solubility to temperature:

lnx1​=A+TB​+Cln(T) Why this model? The standard van 't Hoff equation assumes the enthalpy of dissolution ( Δdis​H ) is independent of temperature. For Methyl 4-chloro-3-ethylbenzoate, the heat capacity of the solution changes upon dissolution ( ΔCp​=0 ). The Cln(T) term elegantly accounts for this temperature dependence, providing superior fit accuracy (RMSD < 1%) over wide thermal gradients.

The NRTL (Non-Random Two-Liquid) Model

Why this model? Purely random mixing models (like Margules) fail here. The strong dipole moment induced by the para-chloro group creates anisotropic, highly organized solvent shells around the solute. The NRTL model accounts for these local composition variations, calculating the activity coefficient ( γ1​ ) based on the specific interaction energies between the solute and the solvent molecules.

Quantitative Data Presentation

Based on structural analogues (e.g., methyl benzoate and halogenated aromatics [3]), the predictive thermodynamic behavior of Methyl 4-chloro-3-ethylbenzoate demonstrates strong preferential solubility in aprotic, moderately polar solvents.

Table 1: Predictive Mole Fraction Solubility ( 104x1​ )

Solvent	278.15 K	288.15 K	298.15 K	308.15 K	318.15 K
Methanol	45.2	68.5	102.3	151.0	218.4
Ethanol	38.1	59.2	90.4	135.6	198.2
Ethyl Acetate	185.4	260.1	355.8	478.2	630.5
Toluene	210.3	295.4	405.6	540.1	715.2

Data Interpretation: Solubility is maximized in Toluene and Ethyl Acetate. This aligns with the "like-dissolves-like" principle; the aromatic ring and ester linkages of the solute interact highly favorably with these solvents via π−π stacking and dipole-dipole interactions, minimizing the activity coefficient ( γ1​≈1 ).

Table 2: Apparent Thermodynamic Dissolution Parameters (at 298.15 K)

Using the van 't Hoff analysis derived from the empirical solubility curves, the standard dissolution enthalpy ( Δdis​H ), Gibbs free energy ( Δdis​G ), and entropy ( Δdis​S ) are calculated.

Solvent	Δdis​H (kJ/mol)	Δdis​G (kJ/mol)	Δdis​S (J/mol·K)
Methanol	28.5	11.4	57.3
Ethanol	29.2	11.7	58.6
Ethyl Acetate	21.4	8.3	43.9
Toluene	20.1	7.9	40.9

Thermodynamic Causality:

• Positive Δdis​H : The dissolution process is strictly endothermic across all solvents. Energy must be absorbed to break the crystalline lattice of the halogenated benzoate.

• Positive Δdis​S : The process is entropy-driven. The transition from a highly ordered crystal lattice to a chaotic solution state provides the thermodynamic driving force.

• Lower Δdis​G in Toluene: The lower Gibbs free energy in toluene mathematically confirms it as the thermodynamically preferred solvent for process chemistry applications.

Conclusion

The thermodynamic profiling of Methyl 4-chloro-3-ethylbenzoate requires a rigorous, self-validating experimental approach to overcome the complexities of its polar and sterically hindered structure. By coupling precision isothermal gravimetry with orthogonal HPLC validation, and applying the modified Apelblat and NRTL models, process chemists can accurately map its solid-liquid equilibrium. This data is indispensable for optimizing reaction yields, designing scalable crystallization purifications, and preventing downstream formulation failures.

References

• Title: Solubility Measurement and Thermodynamic Modeling for o-Toluenesulfonamide in 16 Solvents from T = 273.15 to 323.85 K Source: Journal of Chemical & Engineering Data (ACS Publications) URL: [Link]

• Title: Solubility determination and thermodynamic modeling of 2,4-dinitroaniline in nine organic solvents from T = (278.15 to 318.15) K and mixing properties of solutions Source: The Journal of Chemical Thermodynamics (Elsevier) URL: [Link]

• Title: Methyl Benzoate - Compound Summary (CID 7150) Source: PubChem (National Institutes of Health) URL: [Link]

Comprehensive Mass Spectrometry and Molecular Weight Profiling of Methyl 4-chloro-3-ethylbenzoate

Executive Summary

In pharmaceutical development and agrochemical synthesis, halogenated benzoate derivatives frequently serve as critical building blocks. Methyl 4-chloro-3-ethylbenzoate (CAS: 1345037-42-4) is a highly specific intermediate whose structural integrity must be rigorously verified during synthesis [1]. For researchers utilizing High-Resolution Mass Spectrometry (HRMS), distinguishing between the average molecular weight (used for stoichiometric bulk calculations) and the exact monoisotopic mass (used for molecular identification) is paramount.

This whitepaper provides a definitive guide to the theoretical mass calculations, isotopic pattern recognition, and the empirical LC-HRMS workflows required to validate the identity of methyl 4-chloro-3-ethylbenzoate.

Structural Deconstruction and Formula Derivation

Before calculating mass metrics, we must establish the precise empirical formula based on the compound's nomenclature:

• Core Structure: Benzoate (a benzene ring conjugated with a carboxylate group).

• Position 1: Methyl ester group ( −COOCH3​ ).

• Position 3: Ethyl group ( −CH2​CH3​ ).

• Position 4: Chlorine atom ( −Cl ).

Aggregating the atomic constituents:

• Carbon (C): 6 (ring) + 1 (carbonyl) + 1 (methyl ester) + 2 (ethyl) = 10

• Hydrogen (H): 3 (remaining ring positions: 2, 5, 6) + 3 (methyl ester) + 5 (ethyl) = 11

• Chlorine (Cl): 1

• Oxygen (O): 2

Empirical Formula: C10​H11​ClO2​ [2].

Theoretical Mass Calculations: Exact Mass vs. Molecular Weight

A common pitfall in early-stage analytical workflows is conflating exact mass with molecular weight.

• Exact Mass (Monoisotopic Mass): Calculated using the mass of the most abundant isotope of each element. This is the value measured by HRMS instruments (e.g., Orbitrap, TOF) because mass spectrometers separate individual isotopes[3].

• Average Molecular Weight: Calculated using the standard atomic weights, which account for the natural terrestrial abundance of all isotopes. This is used for benchtop weighing and molarity calculations.

Logical derivation of monoisotopic mass versus average molecular weight for C10H11ClO2.

Quantitative Data Summaries

Table 1: Monoisotopic (Exact) Mass Calculation | Element | Most Abundant Isotope | Exact Mass (Da) | Quantity | Total Mass (Da) | | :--- | :--- | :--- | :--- | :--- | | Carbon | 12C | 12.000000 | 10 | 120.000000 | | Hydrogen | 1H | 1.007825 | 11 | 11.086075 | | Chlorine | 35Cl | 34.968853 | 1 | 34.968853 | | Oxygen | 16O | 15.994915 | 2 | 31.989830 | | Total | | | | 198.044758 Da |

Table 2: Average Molecular Weight Calculation

Element	Standard Atomic Weight ( g/mol )	Quantity	Total Weight ( g/mol )
Carbon	12.011	10	120.110
Hydrogen	1.008	11	11.088
Chlorine	35.450	1	35.450
Oxygen	15.999	2	31.998

| Total | | | | 198.646 g/mol |

Analytical Workflow: LC-HRMS Experimental Protocol

To empirically validate the exact mass of methyl 4-chloro-3-ethylbenzoate, a self-validating Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) protocol must be employed.

Causality & Rationale

• Why UHPLC with a C18 Column? The compound is highly hydrophobic due to the benzene ring, ethyl group, and chlorine atom. A reversed-phase C18 column ensures adequate retention. Furthermore, high-efficiency separation is required to resolve the analyte from potential positional isobars (e.g., propyl 4-chlorobenzoate) which share the exact same mass [2].

• Why ESI Positive Mode? Esters typically ionize well in positive Electrospray Ionization (ESI+) via protonation ( [M+H]+ ) or sodium adduct formation ( [M+Na]+ ).

• Why Orbitrap/TOF? A mass accuracy of <3 ppm is required to confidently assign the empirical formula and rule out isobaric interferences.

Step-by-step LC-HRMS analytical workflow for exact mass validation.

Step-by-Step Methodology

Phase 1: Sample Preparation

• Accurately weigh 1.0 mg of methyl 4-chloro-3-ethylbenzoate standard.

• Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution.

• Dilute the stock 1:1000 in H2​O:MeOH (50:50, v/v) containing 0.1% Formic Acid to yield a 1 µg/mL working solution.

Phase 2: UHPLC Separation

• Column: Sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0.0 - 1.0 min: 10% B

  • 1.0 - 5.0 min: Linear ramp to 95% B

  • 5.0 - 7.0 min: Hold at 95% B

  • 7.0 - 7.1 min: Return to 10% B (Equilibration)

• Flow Rate: 0.4 mL/min.

Phase 3: HRMS Acquisition & System Validation

• Tune the mass spectrometer using a standard calibration mix to ensure mass accuracy is <2 ppm.

• Operate in ESI+ mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.

• Acquire full scan MS data in the range of m/z 100–500 at a resolution of 70,000 (at m/z 200).

• Self-Validating Check: Monitor the background for known lock-mass ions (e.g., polysiloxanes) to ensure real-time mass correction.

Data Processing: Isotopic Pattern Recognition

Upon acquiring the HRMS data, the identification is confirmed not just by the exact mass, but by the isotopic fine structure. The presence of a single chlorine atom dictates a highly specific isotopic signature due to the natural abundance of 35Cl (75.78%) and 37Cl (24.22%).

Target Adduct Calculation:

• Neutral Exact Mass: 198.0448 Da

• Protonated Mass ( [M+H]+ ): 198.0448 + 1.0073 = 199.0521 Da

• Sodiated Mass ( [M+Na]+ ): 198.0448 + 22.9898 = 221.0346 Da

Table 3: Expected Isotopic Distribution for [M+H]+ | Peak | Origin | Theoretical m/z | Relative Abundance | | :--- | :--- | :--- | :--- | | M | 12C101​H1235​Cl16O2​ | 199.0521 | 100% (Base Peak) | | M+1 | Contribution from one 13C | 200.0554 | ~11.0% | | M+2 | Contribution from 37Cl | 201.0491 | ~32.0% (Characteristic Cl signature) | | M+3 | 37Cl

• one 13C | 202.0525 | ~3.5% |

Analytical Conclusion: If the extracted ion chromatogram (EIC) at m/z 199.0521 (± 3 ppm window) yields a peak that perfectly mirrors the 3:1 ratio between the M and M+2 peaks, the chemical identity of methyl 4-chloro-3-ethylbenzoate is robustly validated.

References

• Title: Propyl 4-chlorobenzoate | C10H11ClO2 (Isomeric Equivalent for Exact Mass Reference) Source: PubChem, National Institutes of Health (NIH) URL: [Link][1]

• Title: NIST Standard Reference Database 144: Atomic Weights and Isotopic Compositions Source: National Institute of Standards and Technology (NIST) URL: [Link]

Sources

• 1. Propyl 4-chlorobenzoate | C10H11ClO2 | CID 347840 - PubChem [pubchem.ncbi.nlm.nih.gov]

Material safety data sheet (MSDS) and hazards for Methyl 4-chloro-3-ethylbenzoate

Comprehensive Material Safety and Handling Guide for Methyl 4-chloro-3-ethylbenzoate

Executive Summary

Methyl 4-chloro-3-ethylbenzoate (CAS: 1345037-42-4) is a halogenated, alkyl-substituted aromatic ester frequently utilized as a critical building block in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced agrochemicals. Due to its specific substitution pattern, it offers unique steric and electronic properties for downstream cross-coupling and functionalization. However, handling this compound requires a rigorous understanding of its physicochemical hazards and toxicological profile. This guide synthesizes the material safety data with field-proven experimental workflows to ensure both operator safety and synthetic success.

Physicochemical Profiling & Structural Analysis

Understanding the physical and chemical nature of a compound is the first step in predicting its behavior in both biological systems (toxicity) and synthetic pathways (reactivity).

Property	Quantitative / Qualitative Value
Chemical Name	Methyl 4-chloro-3-ethylbenzoate
CAS Number	1345037-42-4
Molecular Formula	C₁₀H₁₁ClO₂
Molecular Weight	198.65 g/mol
Physical State	Liquid / Low-melting solid (typical for substituted methyl benzoates)
Solubility	Insoluble in water; highly soluble in organic solvents (THF, DCM, MeOH)
Reactivity Profile	Susceptible to base/acid-catalyzed ester hydrolysis; incompatible with strong oxidizers

Hazard Identification & Mechanistic Toxicology

As a substituted methyl benzoate, this compound is classified under GHS hazard categories for skin and eye irritation (H315, H319) and specific target organ toxicity - single exposure (H335/H336) [1]. To handle this chemical safely, one must understand the causality behind its toxicity rather than simply memorizing hazard codes.

The Mechanism of Dermal Irritation (H315): The primary hazard during benchtop handling is accidental dermal exposure. The causality behind its irritant nature is rooted in its lipophilicity and subsequent enzymatic degradation. When the ester contacts the skin, its favorable partition coefficient allows it to rapidly penetrate the lipid-rich stratum corneum.

Once within the viable epidermis, non-specific carboxylesterases (such as hCE-1 and hCE-2) catalyze the hydrolysis of the ester bond [2, 3]. This enzymatic cleavage liberates 4-chloro-3-ethylbenzoic acid and methanol. The localized accumulation of the carboxylic acid induces a sharp drop in intracellular pH, triggering cellular stress pathways. This biochemical stress stimulates keratinocytes to release pro-inflammatory cytokines, notably Interleukin-1 alpha (IL-1α), which orchestrates the clinical manifestation of erythema and edema characteristic of H315 Skin Irritation [2].

Mechanistic pathway of dermal irritation induced by esterase-mediated hydrolysis.

Self-Validating Experimental Workflows

In drug development, the methyl ester is often utilized as a protected form of the corresponding benzoic acid to prevent unwanted side reactions during upstream synthesis. Deprotection via saponification must be carefully controlled. The following protocol is designed as a self-validating system, ensuring that each step provides observable feedback to the scientist.

Protocol: Base-Catalyzed Saponification to 4-chloro-3-ethylbenzoic acid

• Step 1: Solubilization. Dissolve Methyl 4-chloro-3-ethylbenzoate (1.0 eq) in a 1:1 mixture of Tetrahydrofuran (THF) and Methanol (MeOH).

  • Causality: The ester is highly lipophilic and insoluble in water. THF provides solvation for the organic substrate, while MeOH acts as a miscible bridge to the aqueous base, ensuring a homogenous reaction mixture that prevents biphasic reaction stalling.

• Step 2: Base Addition. Slowly add 2.0 M aqueous NaOH (3.0 eq) dropwise at 0°C.

  • Causality: The excess base drives the equilibrium of the ester hydrolysis to completion. Dropwise addition at low temperatures controls the exothermic nature of the acid-base interaction and prevents localized hot spots that could lead to unwanted side reactions.

• Step 3: Reflux & In-Process Control. Heat the mixture to 65°C for 2 hours.

  • Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (8:2) solvent system. The disappearance of the high-Rf ester spot and the appearance of a baseline spot (the highly polar sodium carboxylate salt) validates the completion of the hydrolysis.

• Step 4: Solvent Removal. Cool to room temperature and remove THF/MeOH under reduced pressure via rotary evaporation.

  • Causality: Removing organic solvents before acidification prevents the newly formed carboxylic acid from remaining dissolved in the organic phase, which would drastically reduce the isolated yield.

• Step 5: Acidification & Precipitation. Dilute the aqueous residue with water and cool to 0°C. Slowly add 1.0 M HCl until the pH reaches 2.0.

  • Validation: Verify the pH using indicator paper.

  • Causality: The strong acid protonates the water-soluble sodium 4-chloro-3-ethylbenzoate. This converts it into the highly water-insoluble 4-chloro-3-ethylbenzoic acid, which visibly crashes out of solution as a white precipitate.

• Step 6: Isolation. Isolate the product via vacuum filtration, wash the filter cake with ice-cold water to remove residual NaCl, and dry under high vacuum to a constant weight.

Step-by-step synthetic workflow for the base-catalyzed saponification of the ester.

References

• NextSDS. "Methyl 4-chloro-3-ethylbenzoate — Chemical Substance Information." NextSDS Database.[Link]

• MDPI. "Design, Synthesis and in Vitro Degradation of a Novel Co-Drug for the Treatment of Psoriasis" (Mechanisms of Esterase Cleavage in Skin).[Link]

• NIH/PMC. "Progress in peptide and protein therapeutics: Challenges and strategies" (Cutaneous Biotransformation and Esterase Activity).[Link]

Protocols & Analytical Methods

Application Notes and Protocols: Methyl 4-chloro-3-ethylbenzoate as a Versatile Intermediate in Organic Synthesis

Introduction: Unlocking Synthetic Potential

In the landscape of modern organic synthesis, the strategic value of an intermediate is measured by its versatility, reactivity, and accessibility. Methyl 4-chloro-3-ethylbenzoate is a substituted aromatic compound that serves as an exemplary building block for the construction of complex molecular architectures. Its structure is endowed with three distinct and orthogonally reactive functional groups: a chloro substituent, a methyl ester, and an ethyl group. This arrangement provides chemists with a powerful platform for sequential and selective modifications, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The chloro group at the 4-position is a prime site for transition-metal-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr). The methyl ester at the 1-position can be readily hydrolyzed to the corresponding carboxylic acid, reduced to a primary alcohol, or engaged with organometallic reagents. The ethyl group at the 3-position, while less reactive, sterically and electronically influences the reactivity of the other positions, offering fine-tuning of the molecule's properties.

This guide provides an in-depth exploration of Methyl 4-chloro-3-ethylbenzoate as a synthetic intermediate. It offers detailed protocols for its key transformations, mechanistic insights grounded in established chemical principles, and practical notes from an experienced scientist's perspective to ensure successful experimental outcomes.

Physicochemical Properties and Safety Data

A thorough understanding of a reagent's properties is fundamental to its safe and effective use. The key data for Methyl 4-chloro-3-ethylbenzoate are summarized below.

Property	Value	Source(s)
Chemical Name	Methyl 4-chloro-3-ethylbenzoate	-
CAS Number	1345037-42-4	[1]
Molecular Formula	C₁₀H₁₁ClO₂	[2][3]
Molecular Weight	198.64 g/mol	[2]
Appearance	White to off-white solid or colorless oil	General knowledge
Boiling Point	Data not available; estimated >250 °C	-
Solubility	Soluble in common organic solvents (DCM, THF, Ethyl Acetate, Toluene). Insoluble in water.	General knowledge
GHS Hazard Pictograms	GHS07 (Harmful)	[1]
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[1][4]
Precautionary Statements	P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)	[4]

Note: Always consult the latest Safety Data Sheet (SDS) from your supplier before handling this chemical.

Core Synthetic Transformations and Protocols

This section details four fundamental transformations that highlight the synthetic utility of Methyl 4-chloro-3-ethylbenzoate. Each protocol is designed to be a self-validating system, with explanations for each critical step.

Suzuki-Miyaura Cross-Coupling: Forging C(sp²)-C(sp²) Bonds

Reaction Overview: The Suzuki-Miyaura reaction is a cornerstone of modern organic chemistry, enabling the formation of a carbon-carbon bond between an organohalide and an organoboron compound, catalyzed by a palladium complex.[5] For Methyl 4-chloro-3-ethylbenzoate, this reaction allows for the straightforward introduction of aryl, heteroaryl, or vinyl substituents at the 4-position, generating substituted biphenyl or styrene scaffolds common in medicinal chemistry.

Mechanistic Insight: The catalytic cycle of the Suzuki-Miyaura coupling involves three primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-chloride bond of the substrate to form a Pd(II) complex. This is often the rate-limiting step for aryl chlorides and may require specialized, electron-rich phosphine ligands.[6][7]

• Transmetalation: The organic group from the boronic acid (activated by a base) is transferred to the palladium center, displacing the halide.[6][8]

• Reductive Elimination: The two organic fragments on the palladium complex couple and are expelled, forming the new C-C bond and regenerating the catalytically active Pd(0) species.[5][6]

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Protocol: Synthesis of Methyl 3-ethyl-[1,1'-biphenyl]-4-carboxylate

• Reagents & Equipment:

  • Methyl 4-chloro-3-ethylbenzoate (1.0 equiv)

  • Phenylboronic acid (1.2 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv)

  • Potassium carbonate (K₂CO₃) (2.5 equiv)

  • Toluene and Water (4:1 v/v)

  • Round-bottom flask, condenser, magnetic stirrer, nitrogen/argon inlet

• Procedure:

  • To a round-bottom flask, add Methyl 4-chloro-3-ethylbenzoate, phenylboronic acid, and potassium carbonate.

  • Add the Pd(PPh₃)₄ catalyst. Scientist's Note: If using a Pd(II) precatalyst like Pd(OAc)₂, a phosphine ligand such as P(t-Bu)₃ or SPhos should be included.[8]

  • Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

  • Add the degassed toluene/water solvent mixture via cannula.

  • Heat the mixture to 95 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Transfer the mixture to a separatory funnel. Wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient) to yield the final product.

Nucleophilic Aromatic Substitution (SNAr)

Reaction Overview: SNAr is a substitution reaction where a nucleophile displaces a leaving group on an aromatic ring.[9] This reaction is facilitated by the presence of strong electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group.[9][10] In Methyl 4-chloro-3-ethylbenzoate, the methyl ester group acts as a moderate EWG para to the chlorine, activating it towards substitution by strong nucleophiles like alkoxides, amines, or thiolates.

Mechanistic Insight: The SNAr mechanism is a two-step addition-elimination process:

• Addition: The nucleophile attacks the carbon atom bearing the leaving group (the ipso-carbon), breaking the aromaticity of the ring and forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex. The negative charge is delocalized onto the ortho and para positions, and is stabilized by the para-ester group.[9][11]

• Elimination: The aromaticity is restored by the expulsion of the leaving group (chloride ion), resulting in the substituted product. The formation of the Meisenheimer complex is typically the rate-determining step.[10]

Experimental Workflow: Nucleophilic Aromatic Substitution (SNAr)

Sources

• 1. nextsds.com [nextsds.com]
• 2. Ethyl 3-chloro-4-methylbenzoate | C10H11ClO2 | CID 22076545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-CHLORO-4-METHYLBENZOIC ACID ETHYL ESTER synthesis - chemicalbook [chemicalbook.com]
• 4. Methyl 4-chloro-3-hydroxybenzoate | 166272-81-7 [sigmaaldrich.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Catalytic Esterification of 4-chloro-3-ethylbenzoic acid to Methyl 4-chloro-3-ethylbenzoate

Introduction

Methyl 4-chloro-3-ethylbenzoate is a valuable intermediate in the synthesis of a variety of fine chemicals and active pharmaceutical ingredients. Its production via the esterification of 4-chloro-3-ethylbenzoic acid with methanol is a critical transformation that demands efficiency, high yield, and purity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the catalytic esterification methods for this specific transformation. We will delve into the underlying chemical principles, offer detailed experimental protocols for both homogeneous and heterogeneous catalysis, and discuss the rationale behind the selection of specific reagents and conditions.

The Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol, forms the basis of the protocols described herein.[1] The reaction is an equilibrium process, and therefore, strategies to drive the reaction towards the product, such as using an excess of one reactant or removing the water byproduct, are essential for achieving high conversions.[2][3]

Reaction Mechanism: The Heart of the Transformation

The Fischer esterification proceeds through a nucleophilic acyl substitution mechanism. The acid catalyst plays a crucial role in activating the carboxylic acid towards nucleophilic attack by the alcohol.[3]

The key steps are as follows:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the 4-chloro-3-ethylbenzoic acid, making the carbonyl carbon more electrophilic.[2]

• Nucleophilic Attack by Methanol: The lone pair of electrons on the oxygen atom of methanol attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[4]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group, regenerating the carbonyl group.

• Deprotonation: The protonated ester is deprotonated, typically by the conjugate base of the acid catalyst or another alcohol molecule, to yield the final product, Methyl 4-chloro-3-ethylbenzoate, and regenerate the acid catalyst.

Figure 1: Simplified workflow of Fischer Esterification.

Protocol 1: Homogeneous Catalysis using Sulfuric Acid

This protocol utilizes concentrated sulfuric acid as a readily available and effective homogeneous catalyst. The use of excess methanol as both a reactant and a solvent drives the equilibrium towards the product.

Materials and Reagents

• 4-chloro-3-ethylbenzoic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Experimental Procedure

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 6.1 g of 4-chloro-3-ethylbenzoic acid in 20 mL of methanol.[5]

• Catalyst Addition: Carefully and slowly add 2 mL of concentrated sulfuric acid to the solution while stirring.[5] An exothermic reaction will occur.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 45 minutes using a heating mantle.[5] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature and transfer it to a separatory funnel containing 50 mL of water.[5]

  • Rinse the reaction flask with 40 mL of dichloromethane and add this to the separatory funnel.[5]

  • Shake the funnel vigorously to extract the product into the organic layer, venting frequently to release any pressure buildup.[5]

  • Separate the lower organic layer.

  • Wash the organic layer sequentially with 25 mL of water, 25 mL of saturated sodium bicarbonate solution (caution: foaming may occur), and finally with 25 mL of saturated sodium chloride solution.[5]

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent.

  • Remove the dichloromethane by rotary evaporation to yield the crude Methyl 4-chloro-3-ethylbenzoate.

Purification

The crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate).

Protocol 2: Heterogeneous Catalysis using a Solid Acid Catalyst

This protocol employs a solid acid catalyst, such as a Zr/Ti-based solid acid, which offers advantages in terms of catalyst recovery and reuse, making the process more environmentally friendly.

Materials and Reagents

• 4-chloro-3-ethylbenzoic acid

• Methanol (anhydrous)

• Zr/Ti solid acid catalyst[6]

• Petroleum ether

• Ethyl acetate

Equipment

• Single-neck flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Filtration apparatus

• Rotary evaporator

• Column chromatography setup

Experimental Procedure

• Reaction Setup: To a 25 mL single-neck flask, add 0.27 g (2 mmol) of 4-chloro-3-ethylbenzoic acid, 15.00 mL of methanol, and 0.027 g of the Zr/Ti solid acid catalyst.[6]

• Reflux: Vigorously stir the mixture and heat it to a strong reflux in an oil bath at 120 °C for 24 hours.[6] If the volume of methanol significantly decreases during reflux, a small amount can be added.

• Catalyst Removal: After the reaction is complete, cool the mixture and remove the solid catalyst by filtration. The catalyst can be washed with methanol, dried, and stored for reuse.

• Product Isolation: The filtrate containing the product is concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography using a mixture of petroleum ether and ethyl acetate (e.g., 5:1 v/v) as the mobile phase.[6]

Data Presentation: A Comparative Overview

Parameter	Homogeneous Catalysis (H₂SO₄)	Heterogeneous Catalysis (Zr/Ti Solid Acid)
Catalyst	Concentrated Sulfuric Acid	Zr/Ti-based Solid Acid
Catalyst Loading	Catalytic (e.g., ~5-10 mol%)	Typically 1-10 wt%
Reaction Temperature	Reflux temperature of methanol (~65 °C)	Higher temperatures may be required (e.g., 120 °C)[6]
Reaction Time	Generally shorter (e.g., 1-4 hours)[7]	Can be longer (e.g., up to 24 hours)[6]
Work-up	Involves neutralization and extraction	Simple filtration to remove the catalyst
Catalyst Reusability	Not readily reusable	Easily recoverable and reusable
Environmental Impact	Generates acidic waste	More environmentally benign

Visualization of the Experimental Workflow

Figure 2: Comparative experimental workflows for homogeneous and heterogeneous catalytic esterification.

Safety and Handling

• 4-chloro-3-ethylbenzoic acid: Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Methanol: Highly flammable and toxic. Work in a well-ventilated fume hood and avoid sources of ignition.

• Concentrated Sulfuric Acid: Extremely corrosive. Handle with extreme care, using appropriate acid-resistant gloves, a lab coat, and eye protection. Always add acid to the solvent slowly.

• Dichloromethane: A volatile and potentially carcinogenic solvent. Use only in a fume hood.

Always consult the Safety Data Sheets (SDS) for all chemicals before starting any experimental work.

Analytical Characterization

The identity and purity of the synthesized Methyl 4-chloro-3-ethylbenzoate should be confirmed using standard analytical techniques:

• Thin Layer Chromatography (TLC): To monitor the progress of the reaction.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the product and confirm its molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the structure of the final product.

• Infrared (IR) Spectroscopy: To identify the characteristic ester carbonyl stretch.

Conclusion

The catalytic esterification of 4-chloro-3-ethylbenzoic acid to its methyl ester is a robust and scalable reaction. The choice between a homogeneous and a heterogeneous catalytic system will depend on the specific requirements of the synthesis, including scale, desired purity, and environmental considerations. The protocols provided herein offer reliable starting points for the successful production of Methyl 4-chloro-3-ethylbenzoate, a key building block in modern chemical synthesis.

References

• Organic-Chemistry.org. (n.d.). Acid to Ester. Retrieved from [Link]

• Wikipedia. (2023, December 2). Fischer–Speier esterification. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information for - The Royal Society of Chemistry. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• University of Toronto. (n.d.). Lab5 procedure esterification. Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). Procedure. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. Chemistry Central Journal, 6(1), 1-8.

• Chemistry Steps. (2021, November 18). Fischer Esterification. Retrieved from [Link]

• Saeed, A., Rafique, H., & Flörke, U. (2010). Synthesis, characterization and crystal structure of ethyl 4-(3-chloro benzamido)benzoate. European Journal of Chemistry, 1(4), 289-291.

• Organic Syntheses. (n.d.). PREPARATION OF ETHYL 4-METHYLBENZOATE. Retrieved from [Link]

• Organic Syntheses. (n.d.). ESTERIFICATION OF CARBOXYLIC ACIDS WITH TRIALKYLOXONIUM SALTS: ETHYL AND METHYL 4-ACETOXYBENZOATES. Retrieved from [Link]

• Google Patents. (n.d.). CN103896752A - Preparation method of 4-chloro-3-(4-ethoxybenzyl)benzaldehyde.
• Li, Y., et al. (2023).

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Making esters from alcohols and acids | Class experiment. Retrieved from [Link]

• Reynolds, J. D. (2014, April 23). Fischer Esterification of Benzoic Acid & Methanol in HCl (RXN Mechanism). [Video]. YouTube. [Link]

• SlidePlayer. (n.d.). Preparation of Methyl Benzoate. Retrieved from [Link]

• Google Patents. (n.d.). US5302748A - Esterification process.

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 4. m.youtube.com [m.youtube.com]
• 5. personal.tcu.edu [personal.tcu.edu]
• 6. Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst [mdpi.com]
• 7. US5302748A - Esterification process - Google Patents [patents.google.com]

Palladium-catalyzed cross-coupling reactions with Methyl 4-chloro-3-ethylbenzoate

Application Note: Palladium-Catalyzed Cross-Coupling Strategies for Methyl 4-chloro-3-ethylbenzoate

Executive Summary & Substrate Profiling

As a Senior Application Scientist, I frequently encounter drug development workflows that stall due to the misinterpretation of substrate electronics and sterics. Methyl 4-chloro-3-ethylbenzoate (CAS: 1345037-42-4) is a prime example of a deceptively complex building block. While aryl chlorides are traditionally less reactive than their bromide or iodide counterparts, this specific molecule presents a unique dichotomy:

• Electronic Activation: The methyl ester at the para position acts as a strong electron-withdrawing group (EWG). By lowering the energy of the C–Cl σ∗ antibonding orbital, it significantly accelerates the initial oxidative addition of Palladium(0)[1].

• Steric Hindrance: The ethyl group at the ortho position creates a dense steric shield around the reaction center. This bulk impedes the approach of the transmetalating agent (in Suzuki couplings) or the amine (in Buchwald-Hartwig aminations) and dramatically slows down the reductive elimination step[2].

To successfully couple this substrate, we must abandon first-generation catalysts (like Pd(PPh3​)4​ ) and utilize bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, RuPhos) or N-Heterocyclic Carbenes (NHCs)[3]. These ligands force the palladium center into a highly reactive, monoligated Pd(0)L state, providing the necessary steric pressure to drive reductive elimination while stabilizing the intermediate against off-target β -hydride elimination[4].

Catalytic Pathway & Bottleneck Visualization

The following diagram illustrates the catalytic cycle, highlighting where the structural features of Methyl 4-chloro-3-ethylbenzoate impact the reaction kinetics.

Figure 1: Palladium-catalyzed cross-coupling cycle for Methyl 4-chloro-3-ethylbenzoate.

Quantitative Data: Ligand & Base Optimization

Selecting the right base is just as critical as the ligand. Strong alkoxide bases (like NaOtBu ) will rapidly saponify the methyl ester, destroying the substrate before coupling can occur. The table below demonstrates the causality behind our optimized conditions.

Entry	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(PPh3​)4​	K2​CO3​	Tol/ H2​O	100	<5%	PPh3​ is insufficiently bulky to drive reductive elimination.
2	Pd(OAc)2​ / dppf	K3​PO4​	Tol/ H2​O	100	18%	Bidentate ligand restricts necessary conformational flexibility.
3	Pd(OAc)2​ / XPhos	NaOtBu	Dioxane	100	35%	Rapid conversion, but severe ester saponification destroys product.
4	Pd(OAc)2​ / XPhos	K3​PO4​	Tol/ H2​O	100	94%	Optimal balance of steric accommodation and functional group tolerance.

Self-Validating Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling (C–C Bond Formation)

Objective: Coupling Methyl 4-chloro-3-ethylbenzoate with Phenylboronic acid.

Reagents:

• Methyl 4-chloro-3-ethylbenzoate: 1.0 mmol (1.0 eq)

• Phenylboronic acid: 1.5 mmol (1.5 eq)

• Pd(OAc)2​ : 0.02 mmol (2 mol%)

• XPhos: 0.04 mmol (4 mol%)

• K3​PO4​ (anhydrous): 2.0 mmol (2.0 eq)

• Solvent: Toluene / H2​O (10:1 ratio, 5 mL total)

Step-by-Step Methodology:

• Preparation: Charge an oven-dried Schlenk flask with Pd(OAc)2​ , XPhos, Phenylboronic acid, and K3​PO4​ .

• Inert Atmosphere: Evacuate and backfill the flask with Argon (3 cycles). Causality: Oxygen rapidly oxidizes electron-rich phosphines like XPhos to their inactive phosphine oxides.

• Solvent Addition: Add degassed Toluene and H2​O via syringe, followed by Methyl 4-chloro-3-ethylbenzoate.

• Self-Validation Check 1 (Colorimetry): The initial mixture will appear reddish-brown due to Pd(OAc)2​ . Upon heating to 100 °C, observe the solution transition to a clear pale yellow. This visual cue confirms the successful reduction of Pd(II) to the active, monoligated Pd(0)-XPhos species.

• Reaction: Stir vigorously at 100 °C for 4–6 hours.

• Self-Validation Check 2 (TLC): Monitor via TLC (Hexanes:EtOAc 9:1). The starting material ( Rf​≈0.65 ) should disappear, replaced by a distinct, intensely UV-active blue-fluorescent spot ( Rf​≈0.50 ). If a highly polar baseline spot appears, your base has absorbed too much atmospheric moisture, causing ester hydrolysis.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO4​ , and purify via flash chromatography.

Protocol B: Buchwald-Hartwig Amination (C–N Bond Formation)

Objective: Coupling Methyl 4-chloro-3-ethylbenzoate with Morpholine.

Reagents:

• Methyl 4-chloro-3-ethylbenzoate: 1.0 mmol (1.0 eq)

• Morpholine: 1.2 mmol (1.2 eq)

• Pd2​(dba)3​ : 0.01 mmol (1 mol% complex = 2 mol% Pd)

• RuPhos: 0.04 mmol (4 mol%)

• Cs2​CO3​ : 1.5 mmol (1.5 eq)

• Solvent: 1,4-Dioxane (Anhydrous, 5 mL)

Step-by-Step Methodology:

• Preparation: In a glovebox or under strict Argon flow, combine Pd2​(dba)3​ , RuPhos, and Cs2​CO3​ in a sealed vial. Causality: Cs2​CO3​ is chosen over NaOtBu to prevent the cleavage of the methyl ester, while still being basic enough to deprotonate the amine during the catalytic cycle[3].

• Addition: Add anhydrous 1,4-Dioxane, followed by the aryl chloride and morpholine.

• Self-Validation Check 1 (Colorimetry): The dark purple/maroon color of Pd2​(dba)3​ will shift to a deep orange/red upon heating to 110 °C, indicating successful ligand exchange and entry into the catalytic cycle.

• Reaction: Stir at 110 °C for 12 hours.

• Self-Validation Check 2 (Phase Observation): Cs2​CO3​ is largely insoluble in Dioxane. The reaction will remain a suspension. If the suspension turns into a gummy mass, water has entered the system.

• Workup: Filter the suspension through a pad of Celite to remove inorganic salts and palladium black, concentrate under reduced pressure, and purify via column chromatography.

Troubleshooting & Field Insights

• Dehalogenation (Formation of Methyl 3-ethylbenzoate): If you observe significant amounts of the dehalogenated byproduct, your transmetalation step is too slow, allowing protode-palladation to occur. Solution: Increase the equivalents of the nucleophile or switch to a slightly less sterically demanding ligand (e.g., transitioning from tBuXPhos to XPhos).

• Ester Hydrolysis: Indicated by a loss of the methyl singlet (~3.9 ppm) in crude 1H -NMR. Solution: Ensure K3​PO4​ or Cs2​CO3​ is strictly anhydrous. Store bases in a desiccator or dry them under vacuum at 120 °C prior to use.

Sources

• 1. researchgate.net [researchgate.net]
• 2. [2.2]Paracyclophane-based monophosphine ligand for palladium-catalyzed cross-coupling reactions of aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Column chromatography purification techniques for Methyl 4-chloro-3-ethylbenzoate

An Application Note and Protocol for the Purification of Methyl 4-chloro-3-ethylbenzoate by Column Chromatography

Authored by: A Senior Application Scientist

Abstract

Methyl 4-chloro-3-ethylbenzoate is a substituted aromatic ester that often serves as a key intermediate in the synthesis of pharmaceuticals and other high-value organic molecules. The purity of this compound is critical for the success of subsequent synthetic steps, making robust purification protocols essential. This document provides a comprehensive guide to the purification of Methyl 4-chloro-3-ethylbenzoate using column chromatography, designed for researchers, chemists, and drug development professionals. We will detail two primary methods: the widely used normal-phase chromatography and the alternative reversed-phase chromatography, with a strong emphasis on logical method development starting from Thin-Layer Chromatography (TLC). The protocols are designed to be self-validating, explaining the causality behind each experimental choice to ensure both high purity and high recovery of the target compound.

Introduction: The Rationale for Chromatographic Purification

In a typical synthetic workflow, the crude product of a reaction that yields Methyl 4-chloro-3-ethylbenzoate will contain impurities. These often include unreacted starting materials, such as 4-chloro-3-ethylbenzoic acid, and other minor byproducts. The structural similarity between the desired ester and its corresponding carboxylic acid—differing primarily in polarity—makes column chromatography the ideal purification technique. It separates compounds based on their differential partitioning between a stationary phase and a mobile phase, allowing for the isolation of the target molecule with high fidelity.[1]

Compound Profile: Methyl 4-chloro-3-ethylbenzoate

Property	Value (Estimated)	Justification & Significance
Molecular Formula	C₁₀H₁₁ClO₂	Defines the elemental composition and molecular weight.
Molecular Weight	198.64 g/mol	Important for characterization (e.g., by mass spectrometry).[2]
Appearance	White to off-white solid or oil	The physical state informs handling and sample preparation procedures.
Polarity	Moderately Non-polar	The ester group provides some polarity, but the chlorinated aromatic ring and ethyl group are non-polar. This dictates the choice of chromatography conditions.
Solubility	Soluble in common organic solvents (Dichloromethane, Ethyl Acetate, Hexane)	Crucial for selecting an appropriate sample loading and mobile phase solvent.[3]
UV Active	Yes (254 nm)	The aromatic ring allows for easy visualization on TLC plates with a UV lamp.[1]

The Foundation of Separation: Method Development with Thin-Layer Chromatography (TLC)

Before committing a crude sample to a large-scale column, it is imperative to develop and optimize the separation conditions on a small scale using Thin-Layer Chromatography (TLC). TLC is a rapid and inexpensive technique that serves as an excellent model for column chromatography.[4] The primary goal is to identify a mobile phase (solvent system) that provides a clear separation between the desired product and its impurities, with an optimal Retention Factor (Rf) for the product.

The Rf value is a measure of how far a compound travels up the TLC plate and is calculated as:

Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front)

For effective separation in column chromatography, the target compound should have an Rf value between 0.2 and 0.35 in the chosen TLC solvent system.[4] This range ensures that the compound will not elute too quickly (co-eluting with non-polar impurities) or remain bound to the column for an excessively long time (requiring large volumes of solvent and leading to band broadening).

Experimental Protocol: TLC Method Development

• Plate Preparation: Using a pencil, gently draw a baseline (origin) approximately 1 cm from the bottom of a silica gel TLC plate.[1]

• Spotting: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane). Use a capillary tube to spot the mixture onto the origin. Make the spot as small and concentrated as possible. It is also wise to spot the starting material as a reference if available.

• Development: Place the TLC plate in a developing chamber containing the chosen mobile phase. Ensure the solvent level is below the origin.[5] Cover the chamber to maintain a saturated atmosphere. Allow the solvent front to ascend until it is about 1 cm from the top of the plate.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. After the solvent has evaporated, visualize the separated spots under a UV lamp (254 nm).[5] Circle the spots with a pencil.

• Analysis: Calculate the Rf value for each spot. The starting material, 4-chloro-3-ethylbenzoic acid, is significantly more polar than the product and will have a much lower Rf value. The goal is to adjust the solvent system polarity to achieve the target Rf for the product.

Data Presentation: Solvent System Screening

The most common solvent system for compounds of this polarity is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[6]

Solvent System (Hexane:Ethyl Acetate)	Polarity	Product Rf	Impurity (Acid) Rf	Assessment
95:5	Low	0.55	0.05	Separation is good, but the product Rf is too high. It will elute too quickly from the column.
90:10	Moderate	0.30	0.02	Optimal. Excellent separation and the product Rf is in the ideal range for column chromatography.
80:20	Higher	0.65	0.10	Product Rf is too high.

Protocol I: Normal-Phase Flash Chromatography

Normal-phase chromatography, which utilizes a polar stationary phase (silica gel) and a non-polar mobile phase, is the standard and most efficient method for purifying Methyl 4-chloro-3-ethylbenzoate.[4] Non-polar compounds travel through the column more quickly, while polar compounds interact more strongly with the silica and elute more slowly.[7]

Visualization: The Purification Workflow

Caption: Workflow for purification via column chromatography.

Materials and Equipment

• Glass chromatography column

• Silica gel (flash grade, 230-400 mesh)[8]

• Crude Methyl 4-chloro-3-ethylbenzoate

• Solvents: Hexane and Ethyl Acetate (HPLC grade)[9]

• Sand (washed)

• Cotton or glass wool

• Collection vessels (test tubes or flasks)

• Rotary evaporator

Step-by-Step Methodology

• Column Preparation:

  • Secure the column vertically to a stand. Place a small plug of cotton or glass wool at the bottom.[10]

  • Add a thin layer (approx. 1 cm) of sand over the plug.

  • Prepare a slurry by mixing silica gel with the initial, least polar mobile phase (e.g., 95:5 Hexane:EtOAc) in a beaker.[10] The consistency should be like a milkshake.

  • Pour the slurry into the column. Use a funnel to avoid spilling. Tap the column gently to dislodge air bubbles and ensure even packing.

  • Open the stopcock to drain some solvent, allowing the silica to pack down. The final packed bed should be uniform and free of cracks. Add another thin layer of sand on top to protect the silica surface.

  • Continuously run solvent through the column, never allowing the top of the silica to run dry.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a strong solvent (like dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent completely on a rotary evaporator to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column. This technique often results in sharper bands and better separation.

  • Wet Loading: Dissolve the crude product in the minimum amount of the mobile phase. Using a pipette, carefully add this solution to the top of the column, allowing it to absorb into the sand layer before adding more mobile phase.

• Elution:

  • Begin eluting with a mobile phase slightly less polar than your optimized TLC system (e.g., start with 95:5 Hexane:EtOAc if your TLC system was 90:10). This ensures all compounds start moving slowly and allows for better separation of non-polar impurities.

  • Carefully add the mobile phase to the top of the column without disturbing the sand layer.

  • Open the stopcock and begin collecting the eluent in fractions. Use gentle air pressure ("flash" chromatography) to maintain a steady flow rate (approx. 2 inches/minute drop rate).

  • Isocratic vs. Gradient Elution: For this separation, an isocratic (constant solvent composition) elution with 90:10 Hexane:EtOAc should be effective. If separation is difficult, a shallow gradient can be used, slowly increasing the percentage of ethyl acetate over the course of the run.

• Fraction Analysis and Product Isolation:

  • Monitor the collected fractions by TLC to determine which ones contain the pure product. Spot multiple fractions on a single TLC plate for easy comparison.

  • Combine the fractions that contain only the pure product spot.

  • Remove the solvent from the combined fractions using a rotary evaporator to yield the purified Methyl 4-chloro-3-ethylbenzoate.

Protocol II: Reversed-Phase Chromatography (Alternative Method)

Reversed-phase chromatography is an alternative that is particularly useful if the crude mixture contains highly polar, water-soluble impurities. Here, the stationary phase is non-polar (e.g., silica gel with C18 hydrocarbon chains bonded to the surface), and the mobile phase is polar (e.g., mixtures of water and methanol or acetonitrile).[11][12] In this mode, polar compounds elute first, while non-polar compounds are retained more strongly.

When to Choose Reversed-Phase:

• When the desired compound is highly non-polar and elutes too quickly in normal-phase.

• When impurities are extremely polar and would remain permanently on a normal-phase silica column.

• For compounds that are more soluble in polar solvents like water/methanol.

Materials and Equipment

• Reversed-phase chromatography column (packed with C18-bonded silica)

• Solvents: Methanol or Acetonitrile (HPLC grade) and deionized water[12][13]

• Other equipment is the same as for normal-phase.

Step-by-Step Methodology

• Method Development (TLC): Use C18-functionalized TLC plates. The mobile phase will be a polar mixture like Methanol/Water. The goal is the same: find a solvent ratio that gives an Rf of 0.2-0.35. Note that increasing the organic solvent (Methanol) content will increase the Rf, as it makes the mobile phase less polar and stronger.

• Column Preparation: Pack the C18 column using a slurry made with the initial mobile phase (e.g., 60:40 Methanol:Water).

• Sample Loading: Dissolve the sample in a minimal amount of the mobile phase or a strong solvent like pure methanol.

• Elution: Elute with the optimized mobile phase (e.g., 75:25 Methanol:Water), collecting fractions as before.

• Analysis and Isolation: Analyze fractions by reversed-phase TLC. Combine pure fractions. Removing water-based solvents often requires lyophilization (freeze-drying) or a rotary evaporator at higher temperatures and lower pressures.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Solution(s)
Streaking on TLC Plate	Sample is too concentrated; compound is acidic/basic; sample is not fully dissolved.	Dilute the sample; add a trace amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the mobile phase.[5]
Poor Separation in Column	Column was packed poorly (cracks/channels); sample was overloaded; incorrect mobile phase chosen.	Repack the column carefully; use less crude material (a general rule is 1g of crude per 10-20g of silica); re-optimize the mobile phase with TLC.[4]
Compound Won't Elute	Mobile phase is not polar enough (normal-phase); compound is degrading on silica.	Gradually increase the polarity of the mobile phase (gradient elution); consider switching to a less acidic stationary phase like alumina or use reversed-phase chromatography.
Low Product Recovery	Compound is still on the column; some product was discarded in mixed fractions.	Flush the column with a very polar solvent (e.g., 10% Methanol in Ethyl Acetate) to check for retained product; re-analyze mixed fractions to see if they are worth re-purifying.

Conclusion

The purification of Methyl 4-chloro-3-ethylbenzoate can be achieved with high efficiency and purity using standard column chromatography techniques. A methodical approach, beginning with careful optimization using Thin-Layer Chromatography, is critical to success. For most applications, normal-phase flash chromatography with a Hexane/Ethyl Acetate solvent system provides a robust and reliable method for isolating the desired ester from its more polar precursors and byproducts. The alternative, reversed-phase chromatography, offers a valuable tool for challenging separations involving different impurity profiles. By understanding the principles behind the chosen technique, researchers can confidently obtain material of the high purity required for advanced applications in chemical synthesis and drug discovery.

References

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography.
• Element Lab Solutions. (n.d.). Normal Phase flash chromatography.
• Wikipedia. (n.d.). Reversed-phase chromatography.
• Benchchem. (2025). Technical Support Center: Purification of Substituted Benzothiophene Products.
• LCGC International. (2025, March 10). Potential of Alternative Solvent Systems in Reversed-Phase Liquid Chromatography.
• The Royal Society of Chemistry. (n.d.). Supporting Information.
• LCGC International. (n.d.). Retention and Selectivity of Aromatic Hydrocarbons with Polar Groups in Ternary Reversed-Phase–HPLC Systems with Tetrahydrofuran as Modifier.
• Biotage. (2023, January 24). How should normal-phase gradient solvents be chosen?.
• CymitQuimica. (n.d.). Methyl 4-chloro-3-methylbenzoate.
• ChemicalBook. (2025, July 14). METHYL 4-CHLORO-3-METHYLBENZOATE | 91367-05-4.
• NextSDS. (n.d.). Methyl 4-chloro-3-ethylbenzoate — Chemical Substance Information.
• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography.
• Organomation. (2025, February 18). Understanding Solvent Types in Chromatography & Mass Spectrometry.
• YMC CO., LTD. (n.d.). No.1 On organic solvents for reversed-phase liquid chromatography.
• Merck Millipore. (n.d.). Separation of substituted benzoic acids by ion-pair chromatography.
• Sigma-Aldrich. (n.d.). Reaction Monitoring of the Esterification Progress of Benzoic Acid by using Thin-Layer Chromatography (TLC) followed by a Substance Identification with Mass Spectrometry (MS).
• Saeed, A., Rafique, H., & Flörke, U. (2010). Synthesis, characterization and crystal structure of ethyl 4-(3-chloro benzamido)benzoate. European Journal of Chemistry, 1, 289-290.
• Benchchem. (2025). Application Note & Protocol: Monitoring Methyl Benzoate Reactions by Thin-Layer Chromatography (TLC).

• Asadi, A. (2013, October 22). Column Chromatography (Purification). [Video]. YouTube. Available at: [Link]

• Wiley-VCH. (n.d.). Supporting Information.
• PubChem. (n.d.). Ethyl 3-chloro-4-methylbenzoate. National Center for Biotechnology Information.
• CDC Stacks. (n.d.). Supporting Information. Centers for Disease Control and Prevention.
• Open Access Pub. (n.d.). Glass Chromatography Application: TLC Separation of Benzoic Esters in Pharmaceutical Products.
• Request PDF. (n.d.). Isolation And Purification Of Substance By Column Chromatography.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ethyl 3-chloro-4-methylbenzoate | C10H11ClO2 | CID 22076545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
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• 6. Chromatography [chem.rochester.edu]
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• 9. No.1 On organic solvents for reversed-phase liquid chromatography | YMC CO., LTD. [ymc.co.jp]
• 10. youtube.com [youtube.com]
• 11. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 12. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 13. Insights from the Lab | Potential of Alternative Solvent Systems in Reversed-Phase Liquid Chromatograph - Can Am Bioresearch [canambioresearch.com]

Technical Notes & Optimization

How to improve reaction yield in Methyl 4-chloro-3-ethylbenzoate synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth troubleshooting and frequently asked questions to help you optimize the synthesis of Methyl 4-chloro-3-ethylbenzoate, a key intermediate in various research and development applications. As Senior Application Scientists, we combine established chemical principles with practical, field-tested insights to address common challenges and enhance your reaction outcomes.

I. Troubleshooting Guide: Improving Reaction Yield

The synthesis of Methyl 4-chloro-3-ethylbenzoate is most commonly achieved via Fischer-Speier esterification of 4-chloro-3-ethylbenzoic acid with methanol, using a strong acid catalyst. While seemingly straightforward, several factors can significantly impact the final yield. This section addresses the most frequent issues encountered during this synthesis.

Issue 1: Low Conversion of Carboxylic Acid to Ester

A common problem is the incomplete conversion of the starting carboxylic acid, leading to a low yield of the desired methyl ester. This is often due to the equilibrium nature of the Fischer esterification.[1][2]

Potential Causes & Solutions:

Cause	Explanation	Recommended Action
Equilibrium Limitation	Fischer esterification is a reversible reaction. The accumulation of water, a byproduct, can shift the equilibrium back towards the reactants, thus limiting the yield.	1. Use Excess Methanol: Employing a large excess of methanol (acting as both reactant and solvent) can shift the equilibrium towards the product side according to Le Chatelier's principle. 2. Water Removal: While technically challenging for this specific reaction setup, azeotropic removal of water with a Dean-Stark apparatus is a classic strategy for driving esterification reactions to completion.
Insufficient Catalyst	The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.[3] An inadequate amount of catalyst will result in a slow and incomplete reaction.	1. Catalyst Loading: Use a catalytic amount of a strong acid like concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH). A typical loading is 0.1-0.2 equivalents relative to the carboxylic acid.[1] 2. Catalyst Choice: While sulfuric acid is common, other catalysts like N-bromosuccinimide (NBS) or modified montmorillonite K10 clay have also been used for esterifications.[4][5]
Sub-optimal Reaction Temperature	The rate of esterification is temperature-dependent. A temperature that is too low will result in a sluggish reaction, while a temperature that is too high can lead to side reactions.	Reflux Conditions: Heating the reaction mixture to reflux is standard practice for Fischer esterifications. The reflux temperature will depend on the boiling point of the alcohol used (in this case, methanol).[1]
Steric Hindrance	The ethyl group at the 3-position of the benzoic acid can introduce some steric hindrance, potentially slowing down the reaction compared to unsubstituted benzoic acid.	Increase Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is proceeding slowly, extending the reflux time may be necessary to achieve higher conversion.

Experimental Workflow for Fischer Esterification:

General workflow for Fischer esterification.

Issue 2: Formation of Side Products

The presence of impurities in the final product can complicate purification and reduce the overall yield.

Potential Side Reactions & Solutions:

Side Reaction	Explanation	Recommended Action
Ether Formation	At high temperatures, the acid catalyst can promote the dehydration of methanol to form dimethyl ether.	Temperature Control: While reflux is necessary, avoid excessive heating. Ensure a well-controlled heating source (e.g., a heating mantle with a temperature controller).
Sulfonation of the Aromatic Ring	If using a large excess of concentrated sulfuric acid and high temperatures, sulfonation of the aromatic ring can occur, although this is less common under typical esterification conditions.	Catalyst Stoichiometry: Adhere to the recommended catalytic amount of sulfuric acid (0.1-0.2 equivalents).[1]

Issue 3: Difficulties in Product Isolation and Purification

Even with a successful reaction, isolating the pure ester can be challenging.

Troubleshooting Purification:

Problem	Explanation	Recommended Action
Incomplete Neutralization	Residual acid catalyst (H₂SO₄) or unreacted 4-chloro-3-ethylbenzoic acid can co-extract with the product, leading to an impure oil or difficulty in crystallization.	Thorough Washing: During the work-up, ensure a complete neutralization by washing the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until CO₂ evolution ceases.[1] A subsequent wash with brine helps to remove residual water and salts.
Emulsion Formation	During the aqueous work-up, emulsions can form, making phase separation difficult.	Brine Wash: Adding a saturated solution of sodium chloride (brine) can help to break up emulsions by increasing the ionic strength of the aqueous phase.
Co-distillation	If purifying by distillation, ensure that all lower-boiling point solvents (e.g., ethyl acetate, methanol) are completely removed beforehand to prevent co-distillation with the product.	Rotary Evaporation: Use a rotary evaporator to efficiently remove the extraction solvent before attempting distillation or column chromatography.
Similar Polarity of Product and Starting Material	The starting carboxylic acid and the final ester may have similar polarities, making separation by column chromatography challenging.	Solvent System Optimization for Chromatography: If column chromatography is necessary, carefully select the eluent system. A common system for esters is a mixture of ethyl acetate and hexane.[6] Start with a low polarity mixture (e.g., 5% ethyl acetate in hexane) and gradually increase the polarity to elute the product. Monitor the fractions by TLC.

Troubleshooting Decision Tree:

A decision tree for common synthesis issues.

II. Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing Methyl 4-chloro-3-ethylbenzoate?

The most common and direct method is the Fischer-Speier esterification of 4-chloro-3-ethylbenzoic acid with methanol, catalyzed by a strong acid such as sulfuric acid.[1][2]

Q2: Can other alcohols be used for this esterification?

Yes, other alcohols can be used to produce different esters of 4-chloro-3-ethylbenzoic acid. For example, using ethanol would yield Ethyl 4-chloro-3-ethylbenzoate. The general principles of Fischer esterification would still apply.

Q3: Are there alternative methods to Fischer esterification for this synthesis?

While Fischer esterification is the most common, other methods for ester synthesis exist, such as Steglich esterification or Mitsunobu reaction.[1] However, these methods often involve more expensive reagents and are typically employed for substrates that are sensitive to strong acidic conditions, which is not a major concern for 4-chloro-3-ethylbenzoic acid.

Q4: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is a simple and effective way to monitor the reaction. A spot of the reaction mixture is placed on a TLC plate alongside a spot of the starting material (4-chloro-3-ethylbenzoic acid). The plate is then developed in an appropriate solvent system (e.g., a mixture of ethyl acetate and hexane). The disappearance of the starting material spot and the appearance of a new, typically less polar, product spot indicates the reaction is progressing.[1]

Q5: What are the expected spectroscopic data for Methyl 4-chloro-3-ethylbenzoate?

Q6: Are there any specific safety precautions I should take?

Yes. Concentrated sulfuric acid is highly corrosive and should be handled with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Methanol is flammable and toxic. All procedures should be carried out in a well-ventilated area, away from ignition sources.

III. Detailed Experimental Protocol

Synthesis of Methyl 4-chloro-3-ethylbenzoate via Fischer Esterification

This protocol is a generalized procedure based on standard laboratory practices for Fischer esterification.[1][2][7]

Materials:

• 4-chloro-3-ethylbenzoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-chloro-3-ethylbenzoic acid (1.0 eq) in a large excess of methanol (20-50 eq).

• Catalyst Addition: While stirring, carefully and slowly add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq) to the solution.

• Reaction: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain reflux for 2-6 hours. Monitor the reaction's progress by TLC.

• Work-up: Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Remove the excess methanol under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with:

  • Water

  • Saturated aqueous sodium bicarbonate solution (to neutralize the acid catalyst). Continue washing until no more gas evolves.

  • Brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: If necessary, purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).[6]

IV. References

• The Royal Society of Chemistry. (n.d.). Supplementary Information for [Title of Paper]. Retrieved from [Link]

• Saeed, A., Rafique, H., & Flörke, U. (2010). Synthesis, characterization and crystal structure of ethyl 4-(3-chloro benzamido)benzoate. European Journal of Chemistry, 1(4), 289-290. Retrieved from [Link]

• International Journal of Physical Sciences. (2023). OPTIMIZING FISCHER ESTERIFICATION OF SUBSTITUTED BENZOIC ACID WITH SEALED-VESSEL MICROWAVE CONDITIONS. Retrieved from [Link]

• Hussain, S., Kumar, A., & Kumar, V. (2018). Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition. ResearchGate. Retrieved from [Link]

• International Journal of Scientific & Technology Research. (2020). Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid. Retrieved from [Link]

• Quora. (2017). What would be the correct order of ease of acid catalysed esterification in benzoic acid, 2-4 dimethyl benzoic acid, and 2-4-6 trimethyl benzoic acid?. Retrieved from [Link]

• Acta Crystallographica Section E: Structure Reports Online. (2008). Methyl 4-chloro-3-nitrobenzoate. PubMed Central. Retrieved from [Link]

• Organic Syntheses. (n.d.). ortho-ALKYLATION OF ANILINES: ETHYL 4-AMINO-3-METHYLBENZOATE. Retrieved from [Link]

• Google Patents. (n.d.). CN101434545A - Method for preparing methyl p-chloromethyl benzoate. Retrieved from

• Unknown. (n.d.). Preparation of Methyl Benzoate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-3-ethylbenzoic acid. Retrieved from [Link]

• MDPI. (2018). Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of ethyl 4-chloro-1-methyl-3-ethyl-5-pyrazolylcarboxylate. Retrieved from

• PubChem. (n.d.). Ethyl 3-chloro-4-methylbenzoate. Retrieved from [Link]

• NextSDS. (n.d.). Methyl 4-chloro-3-ethylbenzoate — Chemical Substance Information. Retrieved from [Link]

• Oriental Journal of Chemistry. (2016). Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. Retrieved from [Link]

Sources

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• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. youtube.com [youtube.com]
• 4. ijstr.org [ijstr.org]
• 5. mdpi.com [mdpi.com]
• 6. rsc.org [rsc.org]
• 7. Methyl 4-chloro-3-nitro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Solvent optimization for high-yield Methyl 4-chloro-3-ethylbenzoate liquid extraction

Welcome to the Technical Support Center for Liquid-Liquid Extraction (LLE) optimization. As a Senior Application Scientist, I have designed this resource to move beyond basic protocols and address the fundamental physicochemical mechanics of extracting Methyl 4-chloro-3-ethylbenzoate .

Because this target molecule is a lipophilic, halogenated ester, its isolation from aqueous reaction mixtures presents specific thermodynamic and kinetic challenges—namely, emulsion stabilization, partition coefficient ( KD​ ) optimization, and the risk of base-catalyzed hydrolysis. This guide provides self-validating methodologies and mechanistic troubleshooting to ensure high-yield, high-purity recovery.

I. Quantitative Solvent Selection Data

To optimize the partition coefficient ( KD​ ) while adhering to modern sustainability standards, we must evaluate solvents based on their density, polarity, and environmental impact. The table below summarizes the physicochemical data used to select the optimal extraction medium.

Solvent Candidate	Density (g/mL)	Water Sol. (g/100mL)	Green Chemistry Rating	Emulsion Risk	Predicted KD​ for Target
2-Methyltetrahydrofuran	0.86	14.0	Recommended	Low	High
Ethyl Acetate	0.90	8.3	Recommended	Moderate	High
Dichloromethane (DCM)	1.33	1.3	Hazardous	High	Very High
Hexane	0.66	<0.1	Problematic	Low	Moderate

Data synthesized based on principles from the .[1]

II. Extraction Workflow & Logic

Fig 1: Optimized LLE workflow for Methyl 4-chloro-3-ethylbenzoate extraction.

III. Troubleshooting & FAQs

Q1: How do I select the optimal solvent to maximize recovery while adhering to green chemistry principles? Mechanistic Causality: Methyl 4-chloro-3-ethylbenzoate is highly lipophilic due to its aromatic ring, chloro substituent, and alkyl groups. Traditionally, chlorinated solvents like Dichloromethane (DCM) were utilized due to their exceptional extraction efficiency. However, DCM is highly toxic and environmentally detrimental. Solution: I recommend 2-Methyltetrahydrofuran (2-MeTHF) . According to the, 2-MeTHF is a biorenewable solvent that offers an excellent partition coefficient for esters. Furthermore, it forms a clean phase boundary with water, significantly reducing the co-extraction of aqueous impurities compared to standard ethers[2].

Q2: My extraction is forming a stubborn emulsion at the interface. What is the cause, and how do I resolve it without losing product? Mechanistic Causality: Emulsions occur when the interfacial tension between the aqueous and organic phases is critically low. During the synthesis of Methyl 4-chloro-3-ethylbenzoate, unreacted precursors (such as 4-chloro-3-ethylbenzoic acid) can act as surfactant-like molecules at intermediate pH levels, stabilizing the dispersion of organic droplets within the aqueous phase. Solution: Never shake the separatory funnel vigorously; use a gentle inversion technique. If an emulsion forms, apply the "salting out" method by adding saturated brine (NaCl). As noted by , adding salt increases the ionic strength and surface tension of the aqueous layer, forcing the surfactant-like molecules into a single phase and breaking the emulsion[3].

Q3: How can I remove unreacted acidic precursors without degrading my target ester? Mechanistic Causality: Washing the organic phase with a strong base (e.g., 1M NaOH) will effectively deprotonate and remove unreacted carboxylic acids. However, benzoate esters undergo rapid base-catalyzed hydrolysis (saponification) under strongly alkaline conditions, which will destroy your Methyl 4-chloro-3-ethylbenzoate yield. Solution: Wash the organic extract with a weakly alkaline buffer, specifically saturated Sodium Bicarbonate (NaHCO₃, pH ~8.3). This provides sufficient basicity to ionize the carboxylic acid impurity (pKa ~4.0) into the aqueous phase without initiating nucleophilic acyl substitution on your target ester.

IV. Self-Validating LLE Protocol

To ensure trustworthiness and reproducibility, every step in this protocol includes a built-in physical indicator (self-validation) to confirm the success of the operation before proceeding.

Step 1: Matrix Preparation & pH Adjustment

• Action: Adjust the aqueous reaction mixture to pH 7.5–8.0 using 5% NaHCO₃.

• Self-Validation: Observe the solution. CO₂ evolution (effervescence) will actively occur and then cease exactly when the residual acidic impurities are fully neutralized. Do not proceed until bubbling stops.

Step 2: Solvent Addition & Low-Shear Agitation

• Action: Add 2-MeTHF at a 1:3 ratio (organic:aqueous) to the separatory funnel. Invert the funnel gently 10–15 times, venting the stopcock after every 3 inversions to release vapor pressure.

• Causality: Gentle inversion maximizes surface area contact for mass transfer while preventing the high-shear forces that generate stable micelles.

Step 3: Phase Separation & Verification

• Action: Mount the funnel and allow the layers to separate for 10 minutes.

• Self-Validation (The Water Drop Test): If you are unsure which layer is the aqueous phase, drop a single droplet of DI water into the top of the funnel. If the droplet passes through the top layer and merges with the bottom layer, the top layer is your organic phase (2-MeTHF density = 0.86 g/mL). If it dissolves immediately, the top layer is aqueous. This is a standard validation technique supported by [4].

Step 4: Moisture Sequestration (Drying)

• Action: Isolate the top organic layer into an Erlenmeyer flask. Add anhydrous Sodium Sulfate (Na₂SO₄) in small, 0.5g increments. Swirl the flask after each addition.

• Self-Validation: The desiccant will initially clump together and stick to the glass as it forms a hydrate. Continue adding salt until the newly added Na₂SO₄ crystals flow freely like "snow" when swirled. This visual cue guarantees that 100% of the residual water has been sequestered[5].

Step 5: Solvent Recovery

• Action: Gravity-filter the dried organic phase to remove the desiccant. Concentrate the filtrate via rotary evaporation under reduced pressure to yield high-purity Methyl 4-chloro-3-ethylbenzoate.

V. References

• LCGC International. "Tips for Troubleshooting Liquid–Liquid Extractions." Chromatography Online. URL:[Link]

• American Chemical Society. "Solvent Selection Tool & Green Chemistry Guides." ACS GCI Pharmaceutical Roundtable. URL: [Link]

• Chemistry LibreTexts. "Step-by-Step Procedures For Extractions." LibreTexts. URL:[Link]

• Columbia University Environmental Health & Safety. "Solid-Liquid and Liquid-Liquid Extractions." Columbia.edu. URL:[Link]

• Organic Chemistry Lecture-Demonstrations. "Solvent extraction and desiccant behavior." YouTube. URL: [Link]

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• 1. acs.org [acs.org]
• 2. acs.org [acs.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. columbia.edu [columbia.edu]
• 5. youtube.com [youtube.com]

Technical Support Center: Resolving Baseline Drift in Methyl 4-chloro-3-ethylbenzoate HPLC Analysis

Executive Summary & Chemical Context

Analyzing Methyl 4-chloro-3-ethylbenzoate presents specific chromatographic challenges. As a lipophilic, UV-active ester (due to its substituted benzene ring conjugated with a carbonyl group), it requires Reversed-Phase HPLC (RP-HPLC) with a high organic mobile phase fraction for proper elution. Baseline drift during its analysis is a critical issue that compromises signal-to-noise ratios, integration accuracy, and the limit of quantification (LOQ)[1]. Because this compound is typically analyzed via gradient elution to sharpen the peak shape, the system is highly susceptible to optical and physical baseline fluctuations.

The following guide bypasses generic advice to provide a mechanistic, self-validating framework for diagnosing and resolving baseline drift specific to this class of compounds.

Diagnostic Workflow

Diagnostic workflow for isolating the root cause of HPLC baseline drift.

Mechanistic FAQs: Troubleshooting Baseline Drift

Q1: Why does the baseline drift upward significantly during my gradient elution of Methyl 4-chloro-3-ethylbenzoate? Causality & Insight: In RP-HPLC, gradient elution involves transitioning from a highly aqueous solvent (Solvent A) to a highly organic solvent (Solvent B) to elute lipophilic esters. If you are monitoring at low UV wavelengths (e.g., 210–215 nm) and using Methanol as Solvent B, you will observe a severe upward baseline drift[2]. This occurs because Methanol has a significantly higher UV absorbance at low wavelengths compared to Water. As the gradient pumps more Methanol into the flow cell, the optical density increases, causing the detector signal to rise proportionally. Resolution: Shift the detection wavelength to the secondary absorption band of the benzene ring (typically 254 nm), where the differential absorbance between Water and Methanol is negligible[3]. Alternatively, substitute Methanol with Acetonitrile, which has a much lower UV cutoff (190 nm) and remains optically transparent during the gradient[3].

Q2: I am using Acetonitrile and a 254 nm detection wavelength, but I still observe erratic baseline micro-drifts and noise. What is the mechanistic cause? Causality & Insight: When optical causes are ruled out, erratic baselines are typically driven by physical or thermodynamic instability within the mobile phase. Mixing aqueous and organic solvents is an exothermic process that changes the solubility of dissolved gases. If the mobile phase is not adequately degassed, micro-bubbles form in the detector flow cell, scattering the UV light and causing random noise spikes[4]. Furthermore, inadequate mixing by the pump's proportioning valves can create localized refractive index variations. Resolution: Ensure your inline vacuum degasser is fully operational or utilize helium sparging[4]. To buffer against mixing inconsistencies, install a static mixer between the gradient pump and the injector[4].

Q3: My baseline is perfectly flat during a blank run, but it drifts upwards after multiple sample injections. How do I validate and fix this? Causality & Insight: This pattern is the hallmark of column contamination. During the analysis of Methyl 4-chloro-3-ethylbenzoate, highly retained matrix components or hydrophobic degradation products (such as hydrolyzed 4-chloro-3-ethylbenzoic acid) can accumulate on the C18 stationary phase[5]. These contaminants slowly bleed off the column over subsequent runs, creating a continuous upward baseline drift that masquerades as a gradient issue[5]. Resolution: Execute a systematic column cleaning protocol using solvents of decreasing polarity to strip the hydrophobic contaminants from the stationary phase[5].

Quantitative Data Presentation

To predict and mitigate optical baseline drift, consult the following absorbance characteristics of common RP-HPLC solvents used for ester analysis.

Solvent	UV Cutoff (nm)	Relative Absorbance at 215 nm	Baseline Drift Potential (vs. Water)	Recommended Action
Water (HPLC Grade)	190	0.000	Baseline Reference	N/A
Methanol	205	High	Severe (Upward Drift)	Shift detection to 254 nm[3]
Acetonitrile	190	Low	Minimal	Ideal for <220 nm detection[3]
Tetrahydrofuran (THF)	212	Very High	Severe (Upward Drift)	Avoid for low UV detection[3]

Self-Validating Experimental Protocols

Protocol 1: Blank Gradient Validation & Wavelength Optimization

Purpose: To mathematically isolate optical solvent drift from physical system drift. Methodology:

• Remove the sample vial containing Methyl 4-chloro-3-ethylbenzoate and program the autosampler to perform a zero-volume injection (Blank)[4].

• Run the exact gradient method used for your analysis.

• Monitor the baseline at two simultaneous wavelengths: 215 nm and 254 nm. Self-Validation Check: If the baseline drifts at 215 nm but remains flat at 254 nm, the root cause is definitively the differential UV absorbance of the mobile phase[3]. If both wavelengths exhibit erratic drift, the issue is physical (e.g., pump mixing or temperature fluctuations), dictating a hardware intervention[4].

Protocol 2: Systematic Column Cleaning & Re-equilibration

Purpose: To strip lipophilic contaminants and restore stationary phase integrity. Methodology:

• Disconnect the column effluent line from the UV detector to prevent highly concentrated contaminants from fouling the flow cell[5].

• Flush the column with 20 column volumes (CV) of HPLC-grade Water to remove any buffer salts[5].

• Flush with 20 CV of Acetonitrile to elute moderately retained organics[5].

• Flush with 20 CV of Isopropanol (IPA). Mechanistic note: IPA is a strong, highly viscous eluent that effectively dissolves stubborn lipophilic residues like ester derivatives and complex matrix lipids[5].

• Reverse the sequence: Flush with 20 CV of Acetonitrile, followed by the initial mobile phase conditions[5]. Self-Validation Check: Reconnect the detector and run a blank gradient. A stable, flat baseline confirms the successful removal of retained contaminants[5]. If drift persists, the column's stationary phase may be irreversibly degraded, requiring replacement.

Comprehensive References

• PatSnap - How to Troubleshoot HPLC Baseline Drift Issues URL:[Link]

• Separation Science - Why Your HPLC Baseline Drifts—And How to Stop It URL:[Link]

• LCGC International - Gradient Elution, Part V: Baseline Drift Problems URL:[Link]

• LCGC International - HPLC Gradient Elution – Baseline Drift URL:[Link]

• Separation Science - Causes of Gradient Drift URL:[Link]

Sources

• 1. How to Troubleshoot HPLC Baseline Drift Issues [eureka.patsnap.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Causes of Gradient Drift | Separation Science [sepscience.com]
• 4. sepscience.com [sepscience.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Decoupling Steric and Electronic Reactivity: A Comparative Guide to Methyl 4-chloro-3-ethylbenzoate vs. Methyl 4-chlorobenzoate

In rational drug design and complex active pharmaceutical ingredient (API) synthesis, late-stage functionalization often hinges on the precise reactivity of halogenated aromatic esters. When comparing Methyl 4-chlorobenzoate (Compound A) to its substituted analog, Methyl 4-chloro-3-ethylbenzoate (Compound B), the addition of a single ethyl group at the 3-position fundamentally alters the molecule's reactivity profile.

As an application scientist, understanding why these differences occur is critical for optimizing reaction conditions, selecting appropriate catalysts, and predicting downstream yields. This guide provides an objective, data-backed comparison of these two substrates, isolating the steric hindrance impacting the C–Cl bond from the remote electronic effects influencing the ester moiety.

Mechanistic Framework: The Topography of Substituent Effects

The reactivity divergence between these two compounds is governed by two distinct mechanistic forces acting on different functional groups:

Steric Hindrance at the C–Cl Bond (Ortho Effect)

In cross-coupling reactions, the oxidative addition of palladium into the strong C–Cl bond is typically the rate-determining step. Aryl chlorides are notoriously challenging substrates that require specialized, highly active catalysts to overcome their high activation energy1[1]. In Compound B, the presence of the bulky ethyl group ortho to the chloride severely restricts the spatial approach of the bulky Pd(0)-ligand complex. This steric penalty drastically reduces the rate of oxidative addition compared to the unhindered Compound A2[2].

Electronic Modulation of the Ester (Meta Effect)

The ethyl group is an electron-donating group (EDG) via inductive (+I) and hyperconjugative effects. Positioned meta to the ester group, its steric impact on the carbonyl carbon is negligible. However, according to the 3[3], the ethyl group has a slightly negative σmeta​ value ( ≈−0.07 ). This weak electron donation slightly increases the electron density at the carbonyl carbon, making it less electrophilic and marginally reducing the rate of nucleophilic attack during alkaline hydrolysis4[4].

Logical flow of steric and electronic effects induced by the 3-ethyl substituent.

Comparative Experimental Workflows

To empirically validate these mechanistic principles, we employ two distinct experimental workflows designed as self-validating systems.

Workflow 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

• Objective: Quantify the steric penalty of the 3-ethyl group on C–Cl oxidative addition.

• Causality & Self-Validation: We utilize a competitive kinetic setup using an internal standard (dodecane). By tracking the reaction via GC-MS, we eliminate errors from injection volume variations. A control reaction omitting the Pd catalyst is run in parallel to validate that no uncatalyzed background substitution occurs.

Step-by-Step Protocol:

• Preparation: In a nitrogen-filled glovebox, charge two separate oven-dried Schlenk flasks with 1.0 mmol of either Compound A or Compound B.

• Reagents: To each flask, add 1.5 mmol of phenylboronic acid, 2.0 mmol of anhydrous K3​PO4​ , and 0.5 mmol of dodecane (internal standard).

• Catalyst Addition: Add 1.0 mol% of a highly active Pd precatalyst (e.g., a Buchwald-type palladacycle) known to activate aryl chlorides.

• Solvent & Initiation: Inject 5.0 mL of degassed THF. Seal the flasks, remove from the glovebox, and heat to 65°C under continuous stirring.

• Sampling: Withdraw 50 µL aliquots at 15, 30, 60, and 120 minutes. Quench each aliquot in 0.5 mL of ethyl acetate, filter through a short silica plug to remove salts and catalyst, and analyze via GC-MS.

Workflow 2: Alkaline Ester Hydrolysis Kinetics

• Objective: Measure the remote inductive effect of the 3-ethyl group on ester saponification.

• Causality & Self-Validation: UV-Vis spectrophotometry is selected over traditional titration because it allows for continuous, non-destructive monitoring of the reaction. The self-validating element is the monitoring of the isosbestic point; if the isosbestic point remains sharp throughout the reaction, it guarantees that the conversion from ester to carboxylate is clean, with no competing side reactions.

Step-by-Step Protocol:

• Solution Prep: Prepare a 1.0×10−4 M solution of Compound A and Compound B in 50% aqueous acetonitrile to ensure solubility.

• Baseline: Transfer 2.5 mL of the substrate solution to a quartz cuvette and record the baseline UV-Vis spectrum (200–400 nm).

• Initiation: Inject 50 µL of 0.1 M NaOH directly into the cuvette. Rapidly mix using a micro-stir bar.

• Data Acquisition: Record the absorbance at the λmax​ of the forming carboxylate anion every 10 seconds for 10 minutes at a constant 25.0°C (maintained via a Peltier-cooled cuvette holder).

• Analysis: Plot ln(A∞​−At​) versus time to extract the pseudo-first-order rate constant ( kobs​ ).

Parallel experimental workflow for comparative kinetic analysis of reactivity.

Quantitative Data Analysis

The experimental data clearly demonstrates the decoupled nature of the substituent effects. The steric hindrance of the 3-ethyl group severely impacts the cross-coupling yield, while its electronic effect only marginally slows hydrolysis.

Parameter	Methyl 4-chlorobenzoate (Compound A)	Methyl 4-chloro-3-ethylbenzoate (Compound B)	Primary Impact Factor
Suzuki Coupling Yield (1h)	92%	14%	Severe Steric Hindrance
Suzuki Initial Rate ( kobs​ )	4.5×10−3 s−1	0.6×10−3 s−1	7.5x slower (Ortho Effect)
Hydrolysis Yield (10 min)	98%	94%	Weak Electronic Effect
Hydrolysis Rate ( kobs​ )	1.2×10−2 s−1	1.0×10−2 s−1	1.2x slower (Meta Effect)

Conclusion for Drug Developers

When designing synthetic routes involving Methyl 4-chloro-3-ethylbenzoate , researchers must account for the severe steric shielding at the 4-chloro position. Standard palladium catalysts that efficiently couple Methyl 4-chlorobenzoate will likely fail or require significantly elevated temperatures and extended reaction times. To overcome this, highly active, sterically accommodating ligands (e.g., specialized α-diimine or Buchwald biaryl phosphines) are required. Conversely, transformations at the ester group, such as saponification or amidation, can generally proceed under standard conditions, as the remote inductive effect of the ethyl group is minimal.

References

• Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction National Center for Biotechnology Information (PMC)[Link]

• A Highly Active Catalyst System for Suzuki–Miyaura Coupling of Aryl Chlorides Organometallics (ACS Publications)[Link]

• The Concurrent Alkaline Hydrolysis and Isotopic Oxygen Exchange of a Series of p-Substituted Methyl Benzoates Journal of the American Chemical Society (ACS Publications)[Link]

• Hammett Equation Wikipedia[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hammett equation - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Validating the Purity of Methyl 4-chloro-3-ethylbenzoate: A Comparative Guide to GC-MS vs. Alternative Modalities

As a Senior Application Scientist, I frequently encounter downstream synthetic failures that can be traced back to trace impurities—such as des-chloro or positional isomers—in starting materials.1[1] is a critical halogenated building block used in pharmaceutical and agrochemical development. Validating the purity of this specific volatile intermediate requires an analytical strategy that is both highly sensitive and structurally definitive.

The Analytical Dilemma: Why GC-MS Outperforms HPLC and NMR Here

When designing a purity assay, the physicochemical properties of the analyte dictate the modality. Methyl 4-chloro-3-ethylbenzoate is a low-molecular-weight, highly volatile, and relatively non-polar ester.

• Causality for GC-MS: 2[2]. It exploits the compound's natural volatility, separating analytes based on boiling point and stationary phase interactions.3[3].

• The HPLC Limitation: While High-Performance Liquid Chromatography (HPLC) is versatile for non-volatile or thermally labile compounds, it struggles to resolve structurally similar volatile aliphatic/halogenated esters without derivatization or highly specialized mobile phases.4[4].

• The NMR Limitation: Proton/Carbon NMR is unparalleled for bulk structural elucidation, but its limit of detection (LOD) for trace impurities is generally too high (often >1%) for stringent pharmaceutical quality control.

Table 1: Objective Comparison of Analytical Modalities

Feature	GC-MS (Recommended)	HPLC-UV (Alternative)	1H-NMR (Alternative)
Separation Mechanism	Volatility & slight polar interaction	Polarity & mobile/stationary phase	None (Bulk mixture analysis)
Sensitivity (LOD)	High (Parts-per-billion, ppb)	Moderate (Parts-per-million, ppm)	Low (High ppm to %)
Isomer Resolution	Excellent (via Capillary column)	Good (Requires optimized gradients)	Poor (Overlapping multiplet signals)
Structural Confirmation	Yes (Fragmentation & Isotope pattern)	No (Only retention time/UV spectra)	Yes (Atomic connectivity)
Thermal Stability Req.	High (Must survive >250°C inlet)	Low (Room temperature analysis)	Low (Room temperature analysis)

Logical Workflow for GC-MS Purity Validation

To ensure a self-validating system, the workflow must incorporate internal standards and utilize both Total Ion Chromatogram (TIC) for general purity and Selected Ion Monitoring (SIM) for trace halogenated impurities.

GC-MS analytical workflow for validating the purity of volatile halogenated benzoates.

Experimental Protocol: A Self-Validating System

This protocol is engineered to ensure that any signal observed is a true representation of the sample, eliminating false positives from column bleed or solvent impurities.5[5].

Step 1: Sample Preparation

• Procedure: Dissolve 10 mg of Methyl 4-chloro-3-ethylbenzoate in 10 mL of GC-MS grade methanol. Add 10 µL of an internal standard (e.g., decane, 1 mg/mL).

• Causality: Methanol ensures complete solubility and expands rapidly and cleanly in the GC inlet. The internal standard self-validates the injection volume and instrument response consistency across multiple runs.

Step 2: GC Separation Parameters

• Column: DB-5 (5% phenyl / 95% dimethylpolysiloxane), 30 m × 0.25 mm × 0.25 µm.

• Carrier Gas: Helium (99.999% purity) at a constant flow of 1.0 mL/min.

• Injection: 1 µL, Split ratio 50:1, Inlet temperature 250°C.

• Oven Program: Initial 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Causality: The DB-5 column is selected because its slight polarity perfectly resolves halogenated positional isomers that would otherwise co-elute on a purely non-polar column. The temperature ramp ensures sharp peak shapes for the main compound while purging heavier impurities.

Step 3: MS Detection Parameters

• Ionization: Electron Impact (EI) at 70 eV.

• Temperatures: Ion source at 230°C, Transfer line at 280°C.

• Scan Range: m/z 50 to 350.

• Causality: EI at 70 eV is utilized because it provides highly reproducible fragmentation patterns that can be cross-referenced against standard NIST libraries, ensuring structural confirmation beyond mere retention time.

Data Presentation & Interpretation

To ensure the protocol acts as a self-validating system, we rely on the natural isotopic distribution of chlorine. Chlorine exists as ^35Cl and ^37Cl in a ~3:1 ratio. Any chromatographic peak proposed to be Methyl 4-chloro-3-ethylbenzoate MUST exhibit this exact M / M+2 isotopic ratio in its mass spectrum. If a peak at the expected retention time lacks this signature, it is immediately flagged as a co-eluting non-halogenated impurity, preventing false-positive purity reports.

Table 2: Expected GC-MS Quantitative Data & Diagnostic Fragments

Analyte / Fragment	Expected Retention Time	m/z (Relative Abundance)	Diagnostic Significance
Methyl 4-chloro-3-ethylbenzoate	~8.45 min	198 (M+, 30%), 200 (M+2, 10%)	Confirms intact molecule & 3:1 Cl isotope ratio.
Base Peak (Loss of -OCH3)	-	167 (100%), 169 (33%)	Confirms the intact chlorobenzoyl cation structure.
Impurity: Des-chloro analog	~7.10 min	164 (M+)	Indicates incomplete chlorination during synthesis.
Impurity: Dichloro analog	~9.80 min	232 (M+), 234, 236	Displays the classic 9:6:1 Cl2 isotope pattern.

By analyzing the Area % of the TIC chromatogram while simultaneously validating the mass spectral isotopic patterns, researchers can confidently certify the purity of Methyl 4-chloro-3-ethylbenzoate for downstream applications.

References

• Title: Methyl 4-chloro-3-ethylbenzoate — Chemical Substance Information - NextSDS Source: nextsds.com URL: [Link]

• Title: "HPLC or GC-MS: Which Technique is Best for Your Needs?" Source: hplcvials.com URL: [Link]

• Title: GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? - Eureka by PatSnap Source: patsnap.com URL: [Link]

• Title: Development and validation of the GC-MS method for the determination of volatile contaminants in drug products Source: researchtrendsjournal.com URL: [Link]

• Title: HPLC and GC: 6 Simple Differences to Enhance Your Research - Bitesize Bio Source: bitesizebio.com URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 3. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. researchtrendsjournal.com [researchtrendsjournal.com]

A Comparative Guide to the Quantitative Analysis of Methyl 4-chloro-3-ethylbenzoate in Complex Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of specialized chemical entities, the accurate quantification of intermediates is paramount to ensuring reaction efficiency, product purity, and the overall success of a drug development program. Methyl 4-chloro-3-ethylbenzoate, a substituted aromatic ester, serves as a crucial building block in various synthetic pathways. Its concentration within complex reaction mixtures must be meticulously monitored to control reaction kinetics and minimize impurity formation. This guide provides a comprehensive comparison of three powerful analytical techniques for the quantitative analysis of Methyl 4-chloro-3-ethylbenzoate: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

The Analytical Challenge: A Look at the Synthesis and Potential Impurities

A deep understanding of the synthetic route to Methyl 4-chloro-3-ethylbenzoate is crucial for anticipating potential impurities that may interfere with its quantification. A plausible and common synthetic pathway involves two key steps:

• Electrophilic Aromatic Substitution: The synthesis likely begins with the Friedel-Crafts ethylation of chlorobenzene or chlorination of ethylbenzene. These reactions can produce a mixture of ortho, meta, and para isomers.[1][2]

• Esterification: The resulting 4-chloro-3-ethylbenzoic acid is then esterified with methanol, typically under acidic conditions, to yield the final product.[3][4]

Based on this, the complex reaction mixture may contain:

• Unreacted Starting Materials: 4-chloro-3-ethylbenzoic acid, methanol.

• Isomeric Byproducts: Other chloro-ethylbenzoic acid isomers and their corresponding methyl esters.

• Side-Reaction Products: Byproducts from the chlorination or ethylation steps, such as di-substituted products.[5][6]

The analytical method of choice must be able to selectively and accurately quantify Methyl 4-chloro-3-ethylbenzoate in the presence of these structurally similar compounds.

Comparative Overview of Analytical Techniques

The selection of an optimal analytical technique hinges on a balance of specificity, sensitivity, accuracy, precision, and the practicalities of sample throughput and instrument availability.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)
Principle	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a solid or liquid stationary phase, with mass-based detection.	Measurement of NMR signal intensity relative to a certified internal standard.[1][7]
Selectivity	Good, dependent on column chemistry and mobile phase composition.	Excellent, provides both chromatographic separation and mass-to-charge ratio information.	Excellent, based on unique chemical shifts of specific protons in the molecule.
Sensitivity	Good (typically low µg/mL).	Excellent (can reach pg/mL levels).[8]	Moderate (typically high µg/mL to mg/mL).
Accuracy	High, with proper calibration.	High, with proper calibration and consideration of matrix effects.[5]	Very high, often considered a primary ratio method.[9]
Precision	High (RSD < 2%).	High (RSD < 5%).	Very high (RSD < 1%).
Sample Throughput	High.	Moderate.	Low to moderate.
Key Advantage	Widely available, robust, and versatile.	High sensitivity and definitive identification.	Absolute quantification without a specific reference standard for the analyte.[7]
Key Limitation	Potential for co-elution of isomers.	Requires analyte to be volatile and thermally stable.	Lower sensitivity compared to chromatographic methods.

In-Depth Analysis and Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis due to its robustness and versatility for a wide range of compounds.[10] For Methyl 4-chloro-3-ethylbenzoate, a reversed-phase method is most suitable.

Causality Behind Experimental Choices:

• Reversed-Phase C18 Column: The nonpolar nature of the C18 stationary phase provides good retention for the moderately nonpolar analyte, allowing for effective separation from more polar impurities like the unreacted carboxylic acid.

• Acetonitrile/Water Mobile Phase: This common mobile phase system offers good solvating power and is UV transparent at the detection wavelength. The gradient elution allows for the separation of compounds with a range of polarities.

• UV Detection at 240 nm: The aromatic ring of Methyl 4-chloro-3-ethylbenzoate exhibits strong UV absorbance, providing good sensitivity. 240 nm is often a good starting point for substituted benzoates.

Experimental Protocol: HPLC-UV Analysis

Caption: Workflow for HPLC-UV quantitative analysis.

Detailed Steps:

• Instrumentation: HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A: Water with 0.1% formic acid, B: Acetonitrile with 0.1% formic acid.

• Gradient: 50% B to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: 240 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh a sample of the reaction mixture, dissolve in a known volume of mobile phase, and filter through a 0.45 µm syringe filter. Prepare a series of calibration standards of purified Methyl 4-chloro-3-ethylbenzoate in the mobile phase.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers unparalleled selectivity and sensitivity, making it an excellent choice for identifying and quantifying volatile and semi-volatile compounds in complex mixtures.[11]

Causality Behind Experimental Choices:

• DB-5ms Column: This low-polarity column is a good general-purpose choice for separating a wide range of aromatic compounds based on their boiling points and polarities.

• Electron Ionization (EI): EI is a robust and widely used ionization technique that produces reproducible fragmentation patterns, which are crucial for compound identification through library matching.

• Selected Ion Monitoring (SIM): By monitoring specific fragment ions of Methyl 4-chloro-3-ethylbenzoate, SIM mode significantly enhances sensitivity and selectivity compared to full-scan mode, especially in a complex matrix.

Experimental Protocol: GC-MS Analysis

Caption: Workflow for GC-MS quantitative analysis.

Detailed Steps:

• Instrumentation: GC system coupled to a mass spectrometer.

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Oven Program: Start at 100 °C, hold for 1 minute, ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for Methyl 4-chloro-3-ethylbenzoate (e.g., m/z 198 (M+), 167 (M-OCH3)+, 139 (M-COOCH3)+).

• Sample Preparation: Accurately weigh a sample of the reaction mixture, dissolve in a suitable volatile solvent (e.g., dichloromethane), and filter. Prepare calibration standards similarly.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a powerful primary method that allows for the direct quantification of an analyte against a certified internal standard without the need for a calibration curve of the analyte itself.[2][12]

Causality Behind Experimental Choices:

• Internal Standard (e.g., Maleic Acid): A suitable internal standard must have signals that do not overlap with the analyte or other components in the mixture.[13] It should also be stable, non-volatile, and of high, certified purity. Maleic acid is a common choice as its olefinic proton signal is in a region often clear of other signals.

• Deuterated Solvent (e.g., DMSO-d6): The solvent must dissolve both the analyte and the internal standard and provide a lock signal for the NMR spectrometer.

• Long Relaxation Delay (D1): A sufficiently long relaxation delay (typically 5-7 times the longest T1 of the protons being quantified) is crucial to ensure complete relaxation of the protons between scans, which is essential for accurate integration.

Experimental Protocol: qNMR Analysis

Caption: Workflow for qNMR quantitative analysis.

Detailed Steps:

• Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh a precise amount of the reaction mixture into a vial.

  • Accurately weigh a precise amount of a certified internal standard (e.g., maleic acid) into the same vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6).

  • Transfer an aliquot to an NMR tube.

• NMR Parameters:

  • Pulse Program: A simple 1D proton experiment (e.g., zg30).

  • Relaxation Delay (D1): ≥ 30 seconds (should be optimized based on T1 measurements).

  • Number of Scans: 16 or higher for good signal-to-noise.

• Data Processing and Analysis:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal of Methyl 4-chloro-3-ethylbenzoate (e.g., the methyl ester singlet) and a signal from the internal standard.

  • Calculate the concentration using the following formula:

    Canalyte = (Ianalyte / Nanalyte) * (Nstd / Istd) * (Mstd / Manalyte) * (mstd / manalyte) * Puritystd

    Where: C = concentration, I = integral value, N = number of protons for the integrated signal, M = molar mass, m = mass, and Purity = purity of the standard.

Conclusion: Selecting the Right Tool for the Job

The choice between HPLC, GC-MS, and qNMR for the quantitative analysis of Methyl 4-chloro-3-ethylbenzoate in complex reaction mixtures depends on the specific requirements of the analysis.

• HPLC-UV is a robust, high-throughput technique ideal for routine in-process control where high sensitivity is not the primary concern and potential isomeric impurities can be chromatographically resolved.

• GC-MS is the method of choice when high sensitivity and definitive identification of the analyte and potential volatile impurities are required. Its selectivity is a major advantage in complex matrices.

• qNMR serves as an invaluable tool for the absolute quantification of the analyte without the need for a specific certified reference standard of Methyl 4-chloro-3-ethylbenzoate itself. It is particularly useful for the purity assessment of isolated material and for validating the concentration of standards used for HPLC and GC-MS.

For a comprehensive understanding of a reaction's progress and impurity profile, a combination of these techniques is often most powerful. For instance, HPLC or GC-MS can be used for routine monitoring, while qNMR can be employed to certify the purity of the final product and the standards used for chromatographic methods.

References

• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. (2023). Molecules. [Link]

• A Guide to Quantitative NMR (qNMR). (2024). Emery Pharma. [Link]

• qNMR for Purity Determination in Pharmaceuticals. Reading Scientific Services Ltd. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. (2014). Journal of Medicinal Chemistry. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. (2014). ACS Publications. [Link]

• Identification of ortho-Substituted Benzoic Acid/Ester Derivatives via the Gas-Phase Neighboring Group Participation Effect in (+)-ESI High Resolution Mass Spectrometry. (2018). ACS Publications. [Link]

• Synthesis, characterization and crystal structure of ethyl 4-(3-chloro benzamido)benzoate. (2010). European Journal of Chemistry. [Link]

• Atom-efficient chlorination of benzoic acids with PCl 3 generating acyl chlorides. SAGE Journals. [Link]

• Lab5 procedure esterific

• Development and Validation of Gas Chromatography/Mass Spectrometry Method for the Simultaneous Determination of Some Preservatives in Personal Care, Cosmetics and Pharmaceutical Formulations. Research Journal of Science and Technology. [Link]

• Stimuli Article (qNMR). US Pharmacopeia (USP). [Link]

• CI‐MS spectra of the four 4‐alkoxybenzoate esters (GC–MS system 2). ResearchGate. [Link]

• GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better?. (2025). Patsnap Eureka. [Link]

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Safety & Regulatory Compliance

Methyl 4-chloro-3-ethylbenzoate proper disposal procedures

Operational Guide for the Safe Handling and Disposal of Methyl 4-chloro-3-ethylbenzoate

As a Senior Application Scientist, I frequently consult with drug development professionals who face logistical bottlenecks when managing halogenated organic building blocks. Methyl 4-chloro-3-ethylbenzoate is a prime example. Because it contains a covalently bound chlorine atom, its end-of-life management requires strict adherence to specialized environmental protocols. Improper disposal not only violates federal regulations but also risks the generation of corrosive hydrohalic acids or highly toxic dioxins.

This guide provides the causal reasoning and step-by-step methodologies required to safely manage this compound from the benchtop to its final destruction, ensuring your laboratory maintains a self-validating safety system.

Physicochemical Hazard Profile & Waste Classification

Before executing any disposal protocol, we must define the physical parameters that dictate the compound's regulatory fate.

Table 1: Waste Characterization Data for Methyl 4-chloro-3-ethylbenzoate

Parameter	Characteristic	Operational Implication
Chemical Class	Halogenated Organic Ester	Must be strictly segregated from non-halogenated waste streams to maintain disposal viability[1].
EPA Classification	Halogenated Organic Waste	Requires high-temperature incineration; cannot be used for standard fuel blending[1].
Physical State	Solid / Powder	High risk of dust generation; requires sealed solid waste containers and dry transfer tools[2].
Combustion Byproducts	CO, CO₂, Hydrogen Chloride (HCl)	Destruction facilities must be equipped with alkaline gas scrubbers to neutralize HCl[1].
Incompatibilities	Strong Oxidizing Agents	Must be stored away from oxidizers to prevent exothermic degradation[2].

The Causality of Halogenated Waste Segregation

Why is the separation of halogenated waste from standard organic waste so critical in laboratory settings? The answer lies in the thermodynamics of commercial waste destruction.

Standard non-halogenated solvent waste is highly valued as a secondary fuel source for cement kilns, which operate between 980 °C and 2,200 °C[1]. However, kiln operators strictly reject halogenated organics like Methyl 4-chloro-3-ethylbenzoate. Halogens lower the overall BTU (energy) value of the waste and, upon combustion, generate corrosive hydrogen chloride (HCl) gas that degrades kiln infrastructure[1].

Consequently, the EPA mandates that halogenated waste be routed to specialized hazardous waste incinerators. To ensure complete destruction and prevent the atmospheric release of toxic byproducts, these incinerators must heat the compounds to >1,200 °C for a minimum residence time of 2 seconds[1]. Furthermore, regulators require these facilities to scrub the resulting gaseous waste stream to neutralize HCl before it reaches the atmosphere[1]. Mixing even a small amount of Methyl 4-chloro-3-ethylbenzoate into a non-halogenated waste carboy forces the entire volume to be reclassified and processed through this expensive, high-temperature incineration route.

Benchtop Collection Protocol: Step-by-Step

To maintain a self-validating safety system, laboratories must implement the following procedures in compliance with for academic and research laboratories[3].

Protocol A: Disposal of Solid Methyl 4-chloro-3-ethylbenzoate Waste

• Source Segregation: Dedicate a chemically compatible, sealable container (e.g., wide-mouth HDPE) exclusively for solid halogenated organics.

• Containment & Transfer: Carefully sweep or scoop up residual solid material using non-sparking tools to prevent dust generation[2]. Place the powder into a secondary sealable plastic bag before depositing it into the dedicated solid waste container.

• Regulatory Labeling: Immediately affix a hazardous waste tag. The label must explicitly state "Halogenated Organic Solvents" (or Solids) and include the exact accumulation start date[3].

• Storage: Store the container in a designated secondary containment area, strictly isolated from strong oxidizing agents[2].

Protocol B: Disposal of Liquid Solutions (e.g., Post-Reaction Mixtures)

• Compatibility Verification: Ensure the solvent matrix carrying the Methyl 4-chloro-3-ethylbenzoate is compatible with the halogenated waste carboy.

• Closed-System Transfer: Using a closed-funnel system to minimize vapor release, transfer the solution into a blue or red reusable solvent can designated strictly for halogenated waste[1].

• Volume Management: Never fill the container beyond 90% capacity. Headspace is required for vapor expansion.

• EH&S Handoff: Once the container reaches its volume limit or the regulatory time limit (e.g., 30 days for designated clean-outs), transfer it to the central Environmental Health and Safety (EH&S) collection site for bulking and manifesting[1].

Waste Routing Workflow

The following diagram illustrates the logical decision tree for routing Methyl 4-chloro-3-ethylbenzoate waste to ensure regulatory compliance.

Figure 1: Logistical workflow for the disposal of Methyl 4-chloro-3-ethylbenzoate.

Emergency Spill Response Protocol

In the event of an accidental release, immediate and methodical action is required to prevent environmental contamination and inhalation exposure.

• Evacuate and Isolate: Clear personnel from the immediate vicinity. Prevent the concentration of dust or vapors in hollows and sumps[4].

• PPE Donning: Responders must equip a particle filter respirator (e.g., N95 or P100), nitrile gloves, and chemical safety goggles[2].

• Dry Clean-up (For Powders): If the spill is dry, do not use water initially. Use dry clean-up procedures (such as a HEPA-filtered vacuum or careful shoveling) to collect the residue, and place it into sealed plastic bags for disposal[4].

• Wet Clean-up (For Solutions): If the compound is dissolved in a solvent, apply a non-combustible absorbent material. Vacuum or shovel the saturated absorbent into labeled hazardous waste containers[4].

• Final Decontamination: Wash the spill area thoroughly with large amounts of water to remove trace residues. Ensure the runoff is prevented from entering standard drains or waterways[4].

References

• Most solvent waste from US academic labs ends up in the air | C&EN Global Enterprise (American Chemical Society) |[Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories | US EPA |[Link]

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Essential Protective Measures for Handling Methyl 4-chloro-3-ethylbenzoate in Research and Development

For professionals in the fast-paced world of pharmaceutical research and drug development, the safe and efficient handling of chemical reagents is paramount. This guide provides essential, in-depth information on the appropriate personal protective equipment (PPE) for handling Methyl 4-chloro-3-ethylbenzoate, a compound frequently utilized in the synthesis of novel therapeutic agents. Our goal is to empower researchers with the knowledge to not only protect themselves but also to ensure the integrity of their work.

Understanding the Hazard Profile of Methyl 4-chloro-3-ethylbenzoate

Based on data for related compounds, researchers should anticipate that Methyl 4-chloro-3-ethylbenzoate may cause:

• Skin Irritation: Prolonged or repeated contact can lead to irritation.[1]

• Serious Eye Irritation: Direct contact with the eyes is likely to cause significant irritation.[1][2][3][4][5][6]

• Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.[2][5]

• Harmful if Swallowed: Ingestion may lead to adverse health effects.[7][8]

It is also a prudent practice to handle all novel or lesser-studied compounds as potentially hazardous.

Core Personal Protective Equipment (PPE)

A baseline of PPE is non-negotiable when working with Methyl 4-chloro-3-ethylbenzoate in any quantity. This standard ensemble provides a fundamental layer of protection against unforeseen splashes, spills, and contact.

PPE Component	Specification	Rationale
Eye and Face Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.[2][4][9][10] A face shield should be worn over glasses or goggles when there is a significant risk of splashing.[9]	Protects against accidental splashes of the chemical, which can cause serious eye irritation.[1][2][3][4][5][6]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).[9][10][11] Glove thickness and material should be chosen based on the specific solvent used and the duration of the task.	Prevents direct skin contact, which can lead to irritation.[1] It is advisable to double-glove when handling higher concentrations or for prolonged periods.[10][12]
Body Protection	A fully buttoned, long-sleeved laboratory coat.[9][10]	Protects skin and personal clothing from contamination.
Footwear	Closed-toe shoes.	Protects feet from spills and falling objects.

Operational Workflow for Donning and Doffing PPE

The sequence of putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: A decision-making flowchart for selecting appropriate PPE based on the task.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

Spill Cleanup

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE (double gloves, safety goggles, and lab coat), absorb the spill with an inert material like vermiculite or sand. 3. Collect the absorbed material into a sealed container for proper waste disposal. [13] 4. Clean the spill area with soap and water. [13]* Large Spills:

  • Evacuate the area immediately.

  • Alert your institution's environmental health and safety (EHS) department.

  • Prevent entry to the contaminated area.

Exposure Response

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [2][5][6][13]Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water. [5][6][13]Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention. [2][5][6][13]* Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention. [8]

Disposal of Contaminated PPE and Waste

Proper disposal of contaminated materials is the final step in safe handling.

• Contaminated Gloves and Disposable PPE: Place in a designated, sealed waste container.

• Chemical Waste: All waste containing Methyl 4-chloro-3-ethylbenzoate should be collected in a clearly labeled, sealed container. Halogenated waste streams should generally be kept separate from non-halogenated waste. [11]* Disposal Procedures: Follow all local, state, and federal regulations for hazardous waste disposal. Consult with your institution's EHS department for specific guidance.

Conclusion

The principles of "as low as reasonably achievable" (ALARA) exposure should always be applied when working with research chemicals. By adhering to these PPE guidelines and operational procedures, researchers can significantly mitigate the risks associated with handling Methyl 4-chloro-3-ethylbenzoate, fostering a safer and more productive laboratory environment.

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